scotchbond 2

• CAS: 122392-71-6

Core Science & Biosynthesis

The Core Chemistry of Adhesion: A Technical Guide to Scotchbond™ Universal Adhesives

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical composition, formulation, and underlying scientific principles of the 3M™ Scotchbond™ Universal Adhesive family. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the fields of dental materials, biocompatibility, and adhesive technologies.

Executive Summary

The Scotchbond™ Universal series of dental adhesives represents a significant advancement in restorative dentistry, offering a simplified single-bottle solution for a wide range of clinical applications. The core of this technology lies in a sophisticated formulation that balances hydrophilic and hydrophobic components to achieve a durable and reliable bond to various dental substrates, including enamel, dentin, and restorative materials. This guide will dissect the chemical composition of these adhesives, detail the function of each key component, and provide an overview of the experimental protocols used to validate their performance and biocompatibility.

Chemical Composition and Formulation

The formulation of Scotchbond™ Universal and Scotchbond™ Universal Plus adhesives is a complex blend of monomers, copolymers, solvents, and initiators. While the precise proprietary formulation is not publicly disclosed, a comprehensive review of patents, technical product profiles, and safety data sheets allows for a detailed characterization of its key components.

Quantitative Composition

The following tables summarize the approximate weight percentages of the primary components found in Scotchbond™ Universal and Scotchbond™ Universal Plus adhesives. These values are compiled from various sources and represent the most likely compositional ranges.

Table 1: Chemical Composition of Scotchbond™ Universal Adhesive

Component	Chemical Name/Type	CAS Number	Approximate Weight %	Function
MDP Monomer	10-Methacryloyloxydecyl Dihydrogen Phosphate	85590-00-7	10 - 20%	Adhesion promoter, self-etching agent, chemical bonding to hydroxyapatite and metal oxides.
Vitrebond™ Copolymer	Methacrylate-modified Polyalkenoic Acid	Proprietary	5 - 15%	Moisture tolerance, consistent bonding to dentin.
HEMA	2-Hydroxyethyl Methacrylate	868-77-9	10 - 30%	Wetting agent, co-solvent, enhances penetration into dentin.
BisGMA	Bisphenol A Glycidyl Methacrylate	1565-94-2	10 - 20%	Base monomer, provides strength and durability.
Silane	Organofunctional Silane	Proprietary	1 - 5%	Coupling agent for bonding to glass-ceramic surfaces.
Ethanol	Ethyl Alcohol	64-17-5	10 - 20%	Solvent.
Water	H₂O	7732-18-5	5 - 15%	Solvent, essential for ionization of acidic monomers.
Photoinitiators	e.g., Camphorquinone	10293-77-3	< 1%	Initiates polymerization upon light curing.
Fillers	Silanated Silica Nanoparticles	68611-44-9	< 10%	Reinforcement, viscosity control.

Table 2: Chemical Composition of Scotchbond™ Universal Plus Adhesive

Component	Chemical Name/Type	CAS Number	Approximate Weight %	Function
MDP Monomer	10-Methacryloyloxydecyl Dihydrogen Phosphate	85590-00-7	10 - 20%	Adhesion promoter, self-etching agent, chemical bonding to hydroxyapatite and metal oxides.
Vitrebond™ Copolymer	Methacrylate-modified Polyalkenoic Acid	Proprietary	5 - 15%	Moisture tolerance, consistent bonding to dentin.
HEMA	2-Hydroxyethyl Methacrylate	868-77-9	10 - 25%	Wetting agent, co-solvent, enhances penetration into dentin.
Radiopaque Filler	Ytterbium Fluoride	13760-80-0	5 - 15%	Provides radiopacity for easier radiographic diagnosis.
Silane	Organofunctional Silane	Proprietary	1 - 5%	Coupling agent for bonding to glass-ceramic surfaces.
Ethanol	Ethyl Alcohol	64-17-5	10 - 20%	Solvent.
Water	H₂O	7732-18-5	5 - 15%	Solvent, essential for ionization of acidic monomers.
Photoinitiators	e.g., Camphorquinone	10293-77-3	< 1%	Initiates polymerization upon light curing.
Fillers	Silanated Silica Nanoparticles	68611-44-9	< 5%	Reinforcement, viscosity control.

Note: Scotchbond™ Universal Plus is formulated to be free of BisGMA derivatives.

Mechanism of Action of Key Components

The efficacy of Scotchbond™ Universal adhesives stems from the synergistic action of its core components.

MDP Monomer: The Cornerstone of Adhesion

The 10-Methacryloyloxydecyl Dihydrogen Phosphate (MDP) monomer is a pivotal ingredient responsible for the adhesive's self-etching capability and its chemical bond to tooth structure.[1] The phosphate ester group of the MDP monomer ionically bonds with the calcium in hydroxyapatite, the primary mineral component of enamel and dentin.[2] This chemical interaction, in addition to micromechanical interlocking within the etched tooth surface, creates a strong and durable adhesive interface.[1]

Mechanism of MDP Monomer Adhesion.

Vitrebond™ Copolymer: Ensuring Moisture Tolerance

The Vitrebond™ Copolymer, a methacrylate-modified polyalkenoic acid, is a proprietary component that imparts moisture tolerance to the adhesive. It helps to ensure consistent bonding to dentin, which can have variable moisture levels.

HEMA: The Versatile Wetting Agent

2-Hydroxyethyl Methacrylate (HEMA) is a hydrophilic monomer that acts as a wetting agent and co-solvent.[3] Its presence is crucial for the penetration of the adhesive into the demineralized collagen network of dentin to form a robust hybrid layer.[4] However, the concentration of HEMA is carefully optimized, as higher concentrations can lead to increased water sorption and potential degradation of the bond over time.[3][5]

Silane: Bonding to Glass Ceramics

The inclusion of an organofunctional silane coupling agent allows Scotchbond™ Universal adhesives to bond to silica-based restorative materials, such as glass-ceramics, without the need for a separate ceramic primer.[6][7] The silane forms a chemical bridge between the inorganic ceramic surface and the organic resin matrix of the adhesive.[7]

Experimental Protocols

The performance and biocompatibility of Scotchbond™ Universal adhesives are evaluated using a battery of standardized and widely accepted experimental protocols.

Bond Strength Testing

The adhesive strength to various substrates is a critical performance metric. The following are common methodologies employed:

• Shear Bond Strength (SBS) Test (ISO 29022): This standardized test measures the force required to debond a cylinder of restorative material from a flat substrate (e.g., enamel or dentin) in a shear direction.[8][9][10]

• Microtensile Bond Strength (µTBS) Test: This method allows for the testing of smaller, more uniform bond areas, providing a more accurate assessment of the true bond strength and allowing for regional mapping of adhesion across a surface.[11][12][13]

General Workflow for Bond Strength Testing.

Biocompatibility and Cytotoxicity Testing

Ensuring the biological safety of dental materials is paramount. The following ISO standards are typically followed for in vitro biocompatibility assessment:

• ISO 10993-5: Tests for in vitro cytotoxicity: This standard outlines methods to assess the potential of a medical device or material to cause cell death.[14][15][16] Common assays include the MTT assay, which measures cell metabolic activity as an indicator of cell viability.[15]

• ISO 10993-12: Sample preparation and reference materials: This standard provides guidance on the preparation of material extracts for biocompatibility testing.[17][18]

Studies have investigated the biocompatibility of Scotchbond™ Universal adhesives, with results indicating good cell viability at clinically relevant concentrations.[19][20][21]

Signaling Pathways and Biological Interactions

The interaction of dental adhesives with the underlying dentin and pulp tissue is an active area of research. While the primary mechanism of adhesion is chemical and micromechanical, the leachable components from the adhesive may elicit a biological response from the pulp-dentin complex.

Research has shown that components of dental adhesives can diffuse through the dentinal tubules and interact with pulpal cells.[22] This interaction can potentially trigger cellular signaling pathways involved in inflammation and tissue repair. For instance, studies have investigated the expression of proto-oncogenes such as c-fos and c-jun in response to dentin bonding agents, suggesting a cellular stress response.[23] Furthermore, the release of growth factors like Transforming Growth Factor-beta 1 (TGF-β1) from the dentin matrix, potentially induced by the acidic components of the adhesive, may play a role in the reparative processes of the pulp.

Potential Biological Interaction of Adhesive Components.

Conclusion

The Scotchbond™ Universal adhesive platform represents a convergence of advanced polymer chemistry and a deep understanding of dental substrates. Its formulation, centered around the synergistic action of the MDP monomer, Vitrebond™ Copolymer, HEMA, and silane, provides a versatile and reliable solution for modern restorative dentistry. The continued research into the long-term performance and biological interactions of these materials will further refine our understanding and guide the development of future generations of dental adhesives. This technical guide provides a foundational understanding of the core chemistry and testing methodologies associated with this important class of dental biomaterials.

References

• 1. kuraraynoritake.eu [kuraraynoritake.eu]
• 2. 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HEMA-rich versus HEMA-poor/free adhesives: effect of HEMA on bonding effectiveness IADR Abstract Archives [iadr.abstractarchives.com]
• 4. scielo.br [scielo.br]
• 5. mdpi.com [mdpi.com]
• 6. lirias.kuleuven.be [lirias.kuleuven.be]
• 7. Bond Strength of Silane-Containing Universal Bonding Agents to Lithium Disilicate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. webstore.ansi.org [webstore.ansi.org]
• 11. The microtensile bond strength test: Its historical background and application to bond testing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of Bonding Effectiveness of Adhesive Materials to Tooth Structure using Bond Strength Test Methods: A Review of Literature [opendentistryjournal.com]
• 13. Adhesion to tooth structure: A critical review of “micro” bond strength test methods | Pocket Dentistry [pocketdentistry.com]
• 14. mdpi.com [mdpi.com]
• 15. Comparison of Cytotoxicity of Four Different Adhesive Materials Before and After Polymerisation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mddionline.com [mddionline.com]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Cytotoxicity of Etch-and-Rinse, Self-Etch, and Universal Dental Adhesive Systems in Fibroblast Cell Line 3T3 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Biocompatibility of universal dental adhesives: An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Solvent and HEMA Increase Adhesive Toxicity and Cytokine Release from Dental Pulp Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Dentin bonding agents induce c-fos and c-jun protooncogenes expression in human gingival fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

The Mechanism of Action of Third-Generation Dental Adhesives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Third-generation dental adhesives, introduced in the late 1980s, represented a significant advancement in restorative dentistry by pioneering the acid etching of dentin to modify the smear layer. This guide provides a detailed examination of the mechanism of action, chemical composition, and performance of these multi-component systems. It includes a synthesis of quantitative bond strength data from various in-vitro studies, detailed experimental protocols for bond strength testing, and visual representations of the bonding process and experimental workflows to offer a comprehensive resource for the scientific community.

Introduction

The evolution of dental adhesives has been marked by a progressive understanding of the complex interactions between synthetic resins and tooth structure. Third-generation systems were a pivotal development, introducing the concept of dentin conditioning to improve bond strengths over their predecessors.[1] These systems typically involved a three-step process: an etchant (or conditioner), a primer, and a bonding resin.[1] This approach aimed to modify or partially remove the smear layer—a layer of debris from cavity preparation—to allow for better penetration of the adhesive components into the dentinal tubules and the collagen network.[2] While largely superseded by subsequent generations, the foundational principles established by third-generation adhesives remain relevant to the ongoing development of dental restorative materials.

Chemical Composition of Representative Third-Generation Adhesives

The third-generation adhesives were multi-bottle systems, with distinct chemical compositions for the conditioner, primer, and bonding resin. The primer typically contained hydrophilic monomers dissolved in a solvent to promote wetting and infiltration of the demineralized dentin, while the bonding resin was composed of more hydrophobic monomers to create a durable interface with the composite restorative material.

Adhesive System	Conditioner/Etchant	Primer	Adhesive Resin
Tenure®	Nitric Acid	N-(4-tolyl)glycine-glycidyl methacrylate (NTG-GMA), pyromellitic acid dianhydride-2-hydroxyethyl methacrylate adduct (PMDM) in an acetone solvent.	Unfilled resin
Scotchbond™ 2	Phosphoric Acid	2-hydroxyethyl methacrylate (HEMA), Copolymer of Acrylic and Itaconic Acids in a water/ethanol solvent.[3]	Bisphenol A-glycidyl methacrylate (Bis-GMA) based resin.
Gluma® Bonding System	Oxalic acid and aluminum salts	Glutaraldehyde (5%), 2-hydroxyethyl methacrylate (HEMA, 35%) in a water-based solution.[4]	Unfilled methacrylate resin.

Mechanism of Action: A Three-Step Approach

The bonding mechanism of third-generation adhesives is a multi-step process designed to create a micromechanical interlock between the resin and the tooth structure, a zone known as the "hybrid layer."[2]

Step 1: Dentin Conditioning (Etching)

The first step involves the application of a dentin conditioner, typically a weak acid such as nitric acid or a solution of oxalic acid.[5] This conditioner modifies the smear layer without completely removing it, and it demineralizes the superficial layer of dentin, exposing the collagen fibril network.[2]

Step 2: Priming

After rinsing and gentle drying of the conditioned surface, a primer is applied. The primer consists of hydrophilic monomers, such as HEMA or NTG-GMA, dissolved in a solvent like acetone or ethanol.[6][7] The solvent displaces water from the moist dentin surface, allowing the hydrophilic monomers to penetrate the exposed collagen network and the opened dentinal tubules.[6]

Step 3: Application of Bonding Resin

The final step is the application of an unfilled, low-viscosity adhesive resin. This resin, typically composed of hydrophobic monomers like Bis-GMA, infiltrates the primed surface, co-polymerizes with the primer, and creates a resin-infiltrated collagen network known as the hybrid layer.[2] This layer, along with the resin tags formed within the dentinal tubules, provides the micromechanical retention for the final composite restoration.

References

• 1. Resin-Dentin Bonding Interface: Mechanisms of Degradation and Strategies for Stabilization of the Hybrid Layer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SEM evaluation of the resin-dentin interface with proprietary bonding agents in human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dhpsupply.com [dhpsupply.com]
• 4. Dentin Adhesives for Direct Posterior Composite - Spear Education [speareducation.com]
• 5. Shear bond strengths of the tenure dentin bonding systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. media.denmat.com [media.denmat.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]

The Evolution of Dentin Bonding Agents: A Journey from Mechanical Retention to Chemical Adhesion

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The advent and continuous evolution of dentin bonding agents have revolutionized restorative dentistry, shifting the paradigm from mechanical retention to adhesive techniques that conserve tooth structure and enhance the longevity of restorations. This guide provides a comprehensive overview of the historical development of these critical biomaterials, detailing their chemical compositions, bonding mechanisms, and performance through successive generations.

The Dawn of an Adhesive Era: Early Generations and the Quest for a Reliable Bond

The journey of dentin bonding began in the mid-20th century, with early attempts focused on achieving a durable bond to the complex and dynamic dentin substrate. The first two generations of bonding agents laid the groundwork for future advancements, although their clinical success was limited.

First Generation (Late 1950s - 1960s): The inaugural foray into dentin adhesion was marked by the introduction of N-phenylglycine-glycidyl methacrylate (NPG-GMA).[1] The primary mechanism of action was intended to be chelation with calcium ions on the tooth surface to form a chemical bond.[1] However, these early adhesives exhibited very low bond strengths, typically in the range of 1-3 MPa, and were clinically unreliable.

Second Generation (1970s): The second generation saw the introduction of phosphorous esters of methacrylate derivatives.[1] The proposed mechanism was an ionic interaction between the negatively charged phosphate groups of the adhesive and the positively charged calcium ions in the smear layer.[1] While representing an improvement over the first generation, these agents still produced weak and unstable bonds, largely because they bonded to the smear layer rather than the underlying dentin.

The Paradigm Shift: Etching and the Hybrid Layer

The third and fourth generations marked a significant turning point in dentin bonding, with the introduction of acid etching of dentin and the concept of a hybrid layer.

Third Generation (1980s): This era saw the introduction of a multi-step approach that involved conditioning the dentin with a mild acid, followed by the application of a primer and an adhesive resin.[1] Key chemical components included phosphate-based materials, HEMA (2-hydroxyethyl methacrylate), and the 10-carbon molecule, 10-MDP (10-methacryloyloxydecyl dihydrogen phosphate).[1] The goal was to modify or partially remove the smear layer to allow for better resin infiltration.

Fourth Generation (Early 1990s): The "Gold Standard" The fourth generation is often considered the gold standard in dentin bonding and introduced the "total-etch" or "etch-and-rinse" technique. This involved the use of 37% phosphoric acid to etch both enamel and dentin, followed by a separate primer and adhesive application.[1][2] This process effectively removed the smear layer, demineralized the superficial dentin, and created a microporous collagen network. The subsequent application of a hydrophilic primer and a hydrophobic adhesive resin led to the formation of a "hybrid layer" – an interlocking of resin and collagen that provided strong micromechanical retention.[1] Key components of this generation include HEMA, NTG-GMA in the primer and BisGMA (bisphenol A-glycidyl methacrylate) or UDMA (urethane dimethacrylate) in the adhesive resin.[1]

Simplification and the Rise of Self-Etch Systems

While the fourth generation provided excellent bond strengths, its multi-step protocol was technique-sensitive. This led to the development of simplified systems in the subsequent generations.

Fifth Generation (Mid-1990s): This generation simplified the fourth-generation system by combining the primer and adhesive into a single bottle, creating a "one-bottle" or "two-step etch-and-rinse" system. The etching step with phosphoric acid was still required.[3] These systems contain components like HEMA, Bis-GMA, dimethacrylate, and a patented polyalkenoic acid copolymer, often in an ethanol or water-based solvent.[3]

Sixth Generation (Late 1990s - Early 2000s): The sixth generation introduced the concept of "self-etch" adhesives, eliminating the need for a separate phosphoric acid etching and rinsing step. These systems typically came in two bottles: a self-etching primer and an adhesive. The acidic monomers in the primer simultaneously demineralized and infiltrated the dentin. Some sixth-generation systems also incorporated nano-fillers to improve the mechanical properties of the adhesive layer.[1]

Seventh Generation (Early 2000s): This generation further simplified the process with the development of "all-in-one" or "one-step self-etch" adhesives. All components – etchant, primer, and adhesive – were combined into a single bottle. While offering the ultimate in clinical convenience, the bond strengths of some seventh-generation adhesives were found to be lower than their multi-step counterparts.

The Universal Approach: Versatility and Enhanced Chemistry

Eighth Generation (2010s - Present): The most recent evolution in dentin bonding is the advent of "universal" or "multi-mode" adhesives. These versatile systems can be used in total-etch, self-etch, or selective-etch modes, providing clinicians with greater flexibility. A key innovation in many universal adhesives is the inclusion of the functional monomer 10-MDP, which has been shown to form a stable, chemical bond with hydroxyapatite in addition to providing micromechanical retention.

Quantitative Data Summary

The following table summarizes the typical shear and microtensile bond strengths of different generations of dentin bonding agents to dentin. It is important to note that these values can vary significantly depending on the specific product, testing methodology, and substrate conditions.

Generation	Bonding Strategy	Typical Shear Bond Strength to Dentin (MPa)	Typical Microtensile Bond Strength to Dentin (MPa)	Key Chemical Components
1st	Chelation	1 - 3[3]	-	N-phenylglycine-glycidyl methacrylate (NPG-GMA)[1]
2nd	Ionic Bonding to Smear Layer	Low and Unstable	-	Phosphorous esters of methacrylate[1]
3rd	Smear Layer Modification	Improved but variable	-	Phosphate-based materials, HEMA, 10-MDP[1]
4th	Total-Etch (3-step)	20 - 30+	30 - 50+	Phosphoric Acid (etchant), HEMA, NTG-GMA (primer), BisGMA, UDMA (adhesive)[1]
5th	Total-Etch (2-step)	15.24 ± 4.6[4] - 25+	~30 - 50	HEMA, Bis-GMA, Dimethacrylates, Polyalkenoic acid copolymer[3]
6th	Self-Etch (2-step)	Generally lower than 4th Gen	~25 - 45	Acidic monomers, HEMA, BisGMA, Nanofillers[1]
7th	Self-Etch (1-step)	11.24 ± 3.75[4] - 20+	~20 - 40	Acidic monomers, HEMA, BisGMA, Water
8th	Universal (Multi-mode)	15.8 ± 6.08[4] - 30+	30 - 60+	10-MDP, HEMA, BisGMA, Silane

Key Experimental Protocols

Microtensile Bond Strength (μTBS) Testing

The μTBS test is a widely used method to evaluate the bond strength of adhesive systems to tooth substrates.

Methodology:

• Tooth Preparation: Freshly extracted human or bovine teeth are used. The occlusal enamel is removed to expose a flat dentin surface. The surface is then typically polished with 600-grit silicon carbide paper to create a standardized smear layer.

• Adhesive Application: The dentin bonding agent is applied to the prepared dentin surface according to the manufacturer's instructions for the specific generation being tested.

• Composite Buildup: A composite resin is incrementally built up on the bonded surface to a height of several millimeters and light-cured.

• Specimen Sectioning: The restored tooth is sectioned into beams with a cross-sectional area of approximately 1 mm². This is typically done using a low-speed diamond saw under water cooling.

• Testing: Each beam is attached to a testing jig and subjected to a tensile load in a universal testing machine at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.

• Data Analysis: The bond strength is calculated by dividing the load at fracture (in Newtons) by the cross-sectional area of the beam (in mm²) and is expressed in megapascals (MPa).

Scanning Electron Microscopy (SEM) Analysis of the Resin-Dentin Interface

SEM is used to visualize the micromorphology of the adhesive interface, including the hybrid layer and resin tags.

Methodology:

• Specimen Preparation: Following the bonding procedure and composite buildup as described for μTBS testing, the teeth are sectioned to expose the resin-dentin interface.

• Fixation and Dehydration: The sectioned specimens are fixed in a solution such as glutaraldehyde and then dehydrated through an ascending series of ethanol concentrations.

• Critical Point Drying: The specimens are then critical point dried to prevent distortion of the delicate structures during the drying process.

• Sputter Coating: The dried specimens are mounted on stubs and sputter-coated with a conductive material, such as gold or palladium, to make them conductive for SEM imaging.

• Imaging: The specimens are then examined under a scanning electron microscope at various magnifications to visualize the hybrid layer, resin tags, and the overall quality of the adhesive interface.

Visualizing the Evolution of Dentin Bonding

The following diagrams illustrate the logical progression and key advancements in dentin bonding technology.

Caption: Evolutionary pathway of dentin bonding agents.

References

• 1. DENTIN BONDING AGENTS -8 GENERATIONS STORY FOR YOU [stencildent.com]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. actascientific.com [actascientific.com]
• 4. archivepp.com [archivepp.com]

In-Depth Technical Guide: Physical and Mechanical Properties of Scotchbond 2

This technical guide provides a comprehensive overview of the core physical and mechanical properties of Scotchbond 2, a second-generation dental adhesive. Designed for researchers, scientists, and drug development professionals, this document synthesizes available data into a structured format, offering detailed experimental methodologies and visual representations of key concepts.

Chemical Composition and Bonding Mechanism

Scotchbond 2 is classified as a second-generation dental adhesive system. Its bonding mechanism primarily relies on a chemical interaction with the dentin smear layer. The system consists of a dentin primer and a dental adhesive. The primer, containing maleic acid and 2-hydroxyethyl methacrylate (HEMA), modifies the smear layer. The adhesive resin, which includes Bis-GMA and HEMA, then bonds to this primed surface. This approach aimed to improve upon the low bond strengths of first-generation adhesives by creating a more intimate connection with the tooth structure.

Below is a diagram illustrating the relationship between the key chemical components of Scotchbond 2 and its resulting properties.

Chemical components and their influence on properties.

Quantitative Physical and Mechanical Properties

The following tables summarize the available quantitative data for the key physical and mechanical properties of Scotchbond 2. It is important to note that values can vary depending on the specific experimental conditions and testing methodologies employed.

Property	Value / Range	Notes
Shear Bond Strength to Dentin	2 - 17.5 MPa	Values are highly dependent on the testing methodology, substrate condition, and operator technique.
Adhesive Film Thickness	50 - 500 µm	Within this range, the thickness does not appear to significantly impact shear bond strength. A thickness of 1000 µm has been shown to reduce bond strength.
pH of Primer	Acidic (exact value not specified)	The acidic nature of the primer, containing maleic acid, is crucial for conditioning the dentin smear layer.

Experimental Protocols

The following section details a generalized experimental protocol for determining the shear bond strength of a dental adhesive like Scotchbond 2 to dentin. This protocol is a composite of methodologies described in various studies.

Protocol: Shear Bond Strength Testing

1. Tooth Preparation:

• Extracted human third molars are cleaned of any soft tissue and stored in a solution (e.g., 0.5% chloramine-T) to prevent bacterial growth.
• The occlusal enamel is removed using a low-speed diamond saw under water cooling to expose a flat dentin surface.
• The dentin surface is polished with a series of silicon carbide papers (e.g., 320, 400, and 600-grit) under running water to create a standardized smear layer.

2. Bonding Procedure:

• The prepared dentin surface is rinsed with water and gently air-dried, leaving a visibly moist surface.
• The Scotchbond 2 primer is applied to the dentin surface with a microbrush and left undisturbed for the manufacturer-recommended time (typically 30-60 seconds).
• A gentle stream of air is used to evaporate the solvent from the primer.
• The Scotchbond 2 adhesive is then applied in a thin, uniform layer and light-cured according to the manufacturer's instructions (e.g., 20-30 seconds with a dental curing light).

3. Composite Resin Buildup:

• A cylindrical mold (e.g., 3mm in diameter and 3mm in height) is placed over the bonded dentin surface.
• A composite resin material is incrementally packed into the mold and light-cured in layers to create a composite cylinder bonded to the dentin.

4. Storage and Thermocycling (Optional):

• The bonded specimens are stored in distilled water at 37°C for 24 hours to allow the bond to mature.
• For studies evaluating bond durability, specimens may be subjected to thermocycling (e.g., 500 cycles between 5°C and 55°C) to simulate temperature changes in the oral environment.

5. Shear Bond Strength Testing:

• The specimen is mounted in a universal testing machine.
• A shear load is applied to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.
• The force at which the bond fails is recorded in Newtons (N).

6. Data Analysis:

• The shear bond strength is calculated in megapascals (MPa) by dividing the failure load (N) by the bonded surface area (mm²).
• The fractured surfaces are examined under a stereomicroscope to determine the mode of failure (e.g., adhesive, cohesive in dentin, cohesive in composite, or mixed).

The following diagram illustrates a typical experimental workflow for shear bond strength testing.

Workflow for shear bond strength testing.

Conclusion

Scotchbond 2 represented a significant step in the evolution of dental adhesives, demonstrating improved shear bond strength to dentin compared to its predecessors. Its chemical composition, based on maleic acid and HEMA, allowed for a more effective interaction with the dentin smear layer. While comprehensive data on all its physical and mechanical properties are limited in contemporary literature, the available information, particularly on shear bond strength, provides valuable insights for researchers in the field of dental materials and drug development. The methodologies outlined in this guide for bond strength testing remain fundamental in the evaluation of adhesive systems.

In Vitro Degradation and Hydrolysis of "Scotchbond 2" Bonds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro degradation and hydrolysis of "Scotchbond 2," a second-generation dental adhesive. Understanding the long-term stability of such materials is crucial for predicting their clinical performance and for the development of new, more durable dental restoratives. This document summarizes key quantitative data from published studies, outlines detailed experimental protocols for assessing degradation, and visualizes the underlying chemical processes and experimental workflows.

Core Concepts: Degradation and Hydrolysis of Dental Adhesives

The clinical longevity of resin-bonded dental restorations is significantly influenced by the durability of the adhesive interface. In the moist oral environment, dental adhesives are susceptible to degradation through various mechanisms, with hydrolysis being a primary contributor. Hydrolysis is a chemical reaction in which water molecules break down the ester linkages present in the methacrylate-based monomers that form the polymer backbone of the adhesive. This process can lead to a reduction in bond strength, loss of marginal integrity, and ultimately, failure of the restoration.

"Scotchbond 2" is a dental adhesive system that utilizes a primer containing maleic acid and 2-hydroxyethyl methacrylate (HEMA). The presence of hydrophilic monomers like HEMA, while beneficial for promoting adhesion to dentin, can also increase the water sorption of the adhesive, making it more susceptible to hydrolytic degradation over time.

Quantitative Data on In Vitro Degradation

The in vitro degradation of "Scotchbond 2" has been evaluated primarily through the measurement of its bond strength to dentin after artificial aging. While comprehensive data on mass loss or the quantification of hydrolysis byproducts for "Scotchbond 2" is limited in the available literature, bond strength studies provide a reliable indicator of the material's performance over time.

Table 1: Shear Bond Strength of Scotchbond 2 After Thermocycling

Adhesive System	Aging Protocol	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
Scotchbond 2/Silux	24 hours in saline at 37°C	11.6[1]	2.2[1]
Scotchbond 2/Silux	500 cycles (5°C and 55°C)	Statistically similar to 24h	-

Table 2: Early vs. 24-Hour Microtensile Bond Strength

Adhesive System	Time Point	Mean μTBS (MPa)	Standard Deviation (MPa)
Adper Scotchbond 2	1 hour	48.6	1.3
Adper Scotchbond 2	24 hours	48.4	3.5

Note: The study found no significant difference between 1-hour and 24-hour bond strengths, suggesting that initial degradation may not be rapid under these specific in vitro conditions.

Experimental Protocols

Detailed experimental protocols are essential for reproducible in vitro degradation studies. The following sections outline methodologies for sample preparation, artificial aging, and bond strength testing, based on established practices in dental materials research.

Specimen Preparation for Bond Strength Testing

• Tooth Selection and Preparation:

  • Collect sound human third molars, free of caries or restorations.

  • Store the teeth in a solution such as 0.5% chloramine-T at 4°C to prevent bacterial growth.

  • Create a flat dentin surface by removing the occlusal enamel using a low-speed diamond saw under water coolant.

  • Polish the dentin surface with 600-grit silicon carbide paper for 60 seconds to create a standardized smear layer.

• Bonding Procedure:

  • Apply the "Scotchbond 2" primer to the prepared dentin surface according to the manufacturer's instructions.

  • Gently air dry the primer for 5 seconds.

  • Apply the "Scotchbond 2" adhesive resin and light-cure for the recommended time using a dental curing light with an output of at least 500 mW/cm².

  • Build a composite resin cylinder (e.g., 2mm in diameter and 3mm in height) on the bonded surface and light-cure incrementally.

Artificial Aging Protocols

Thermocycling is a common method to simulate the temperature fluctuations that occur in the oral cavity.

• Immerse the bonded specimens in deionized water.

• Subject the specimens to a specified number of thermal cycles (e.g., 5,000 or 10,000 cycles) between two temperature baths, typically 5°C and 55°C.

• Set a dwell time of 30 seconds in each bath with a transfer time of 5-10 seconds.

Long-term water storage is used to assess the hydrolytic stability of the adhesive.

• Store the bonded specimens in deionized water or artificial saliva at 37°C for various time intervals (e.g., 1 month, 3 months, 6 months, 1 year).

• Ensure the storage solution is changed periodically to prevent contamination.

Bond Strength Testing

• Mount the specimen in a universal testing machine with the bonded interface parallel to the direction of the applied force.

• Apply a shear force to the base of the composite cylinder using a knife-edge blade at a crosshead speed of 0.5 mm/min until failure occurs.

• Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (in Newtons) by the bonded area (in mm²).

• Section the bonded tooth into multiple beams (e.g., 1x1 mm) using a low-speed diamond saw under water coolant.

• Attach each beam to a testing jig using cyanoacrylate adhesive.

• Apply a tensile force to the beam in a universal testing machine at a crosshead speed of 1 mm/min until failure.

• Calculate the microtensile bond strength in MPa by dividing the failure load by the cross-sectional area of the beam.

Visualization of Pathways and Workflows

Hydrolytic Degradation Pathway of HEMA

The following diagram illustrates the proposed hydrolytic degradation of 2-hydroxyethyl methacrylate (HEMA), a key component of the "Scotchbond 2" primer. The ester linkage in HEMA is susceptible to hydrolysis, leading to the formation of methacrylic acid and ethylene glycol. This breakdown of the polymer network can weaken the adhesive bond.[2][3][4]

Caption: Proposed hydrolytic degradation pathway of HEMA in the "Scotchbond 2" adhesive.

Experimental Workflow for In Vitro Degradation Study

The diagram below outlines the logical flow of an in vitro study designed to evaluate the degradation of "Scotchbond 2".

Caption: Experimental workflow for evaluating the in vitro degradation of "Scotchbond 2".

Conclusion

The in vitro degradation and hydrolysis of "Scotchbond 2" are critical factors influencing its long-term clinical performance. The available data, primarily from bond strength testing after artificial aging, suggest that while the initial bond is robust, degradation is a potential concern, likely due to the hydrolysis of its HEMA component. The experimental protocols outlined in this guide provide a framework for conducting further research to better understand the degradation kinetics and mechanisms of this and similar dental adhesives. Future studies should aim to provide more comprehensive quantitative data, including mass loss and the identification of degradation byproducts, to build a more complete picture of the long-term stability of these materials.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 2-hydroxylethyl methacrylate (HEMA), a tooth restoration component, exerts its genotoxic effects in human gingival fibroblasts trough methacrylic acid, an immediate product of its degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Chemical Ballet: An In-depth Technical Guide to the Interaction of Phosphate Esters with Dentin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the chemical interactions between phosphate ester monomers and dentin, a critical foundation for the development of durable and effective dental adhesives. We delve into the core mechanisms of adhesion, present quantitative data for comparative analysis, detail key experimental protocols, and visualize the intricate processes involved.

The Core Interaction: A Symphony of Chemical and Micromechanical Bonding

The adhesion of phosphate ester-based dental materials to dentin is a multifaceted process, primarily driven by a combination of chemical bonding and micromechanical interlocking. This intricate dance at the nano-level is responsible for the immediate and long-term success of dental restorations.

1.1. The Hybrid Layer: The Foundation of Adhesion

At the heart of dentin bonding lies the hybrid layer , an interdiffusion zone created by the infiltration of resin monomers into the demineralized dentin matrix.[1][2] The formation of a thick, uniform, and continuous hybrid layer is paramount for achieving high bond strength and longevity.[1] This layer essentially creates a new structure that is neither resin nor tooth but a composite of both, effectively locking the adhesive to the dentin surface on a microscopic level.[2]

1.2. The Chemical Bond: The Role of Phosphate Esters

While micromechanical retention is crucial, the chemical interaction between functional monomers in the adhesive and the components of dentin provides a more stable and durable bond.[3] Among these, phosphate ester monomers have emerged as the gold standard, with 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) being the most extensively studied and clinically successful.[4][5]

The primary chemical interaction occurs between the phosphate group of the monomer and the calcium ions present in the hydroxyapatite (HAp) crystals of the dentin.[6][7] This ionic interaction leads to the formation of stable, water-insoluble calcium salts.[4][8]

1.3. The Nanolayering Phenomenon with 10-MDP

A key characteristic of 10-MDP is its ability to form highly organized, self-assembled nanolayers of calcium salts at the adhesive-dentin interface.[9][10] This "nanolayering" is a result of the adsorption of 10-MDP onto the HAp surface, followed by a superficial dissolution of the HAp and subsequent precipitation of stable 10-MDP-calcium salts.[8] This dense, stable layer is thought to significantly contribute to the hydrolytic stability and long-term durability of the bond.[4]

1.4. Interaction with Collagen

Beyond the interaction with hydroxyapatite, phosphate esters like 10-MDP also interact with the collagen fibrils exposed during the dentin demineralization process.[4] Evidence suggests that 10-MDP can form stable complexes with collagen through hydrogen bonding, further reinforcing the hybrid layer and protecting the collagen scaffold from degradation.[11] This interaction is crucial as the degradation of collagen within the hybrid layer is a primary cause of bond failure over time.[12]

Quantitative Data Presentation: A Comparative Analysis of Bond Strengths

The following tables summarize quantitative data from various studies, providing a comparative overview of the bond strengths achieved with different phosphate ester monomers and adhesive systems under various conditions.

Table 1: Microtensile Bond Strength (µTBS) of Different Phosphate Ester Monomers to Dentin

Phosphate Ester Monomer	Adhesive System/Primer Concentration	Storage Condition	Mean µTBS (MPa)	Standard Deviation (MPa)	Reference
10-Methacryloyloxydecyl Dihydrogen Phosphate (10-MDP)	Experimental Primer	24 hours	48.3	6.3	[13]
10-Methacryloyloxydecyl Dihydrogen Phosphate (10-MDP)	Experimental Primer	1 year water storage	37.4	4.6	[13]
Methacryloyloxy-penta-propyleneglycol-dihydrogen-phosphate (MDA)	Experimental Primer	24 hours	50.7	5.0	[13]
Methacryloyloxy-penta-propyleneglycol-dihydrogen-phosphate (MDA)	Experimental Primer	1 year water storage	35.7	3.8	[13]
Experimental Phosphate Methacrylate	50 wt% in Self-Etch Primer	24 hours	55.1	12.8	[14]
Single Bond Universal (contains 10-MDP)	Total-Etch Mode	Not specified	10.77	4.27	[15]
Clearfil SE Bond (contains 10-MDP)	Self-Etch Mode	Not specified	9.33	3.66	[15]
Clearfil Tri-S Bond (contains 10-MDP)	Self-Etch Mode	Not specified	6.43	4.18	[15]

Table 2: Shear Bond Strength (SBS) of Different Adhesive Systems to Dentin

Adhesive System	Active Monomer(s)	Mean SBS (MPa)	Standard Deviation (MPa)	Reference
Clearfil SE Bond	10-MDP	92.87	48.63	[16]
Single Bond 2	Not specified	44.76	32.49	[16]
G-Premio Bond	10-MDP, MDTP	22.65	7.74	[16]
Go Bond SDI	Not specified	18.55	14.08	[16]

Experimental Protocols: Methodologies for Evaluation

This section provides detailed methodologies for key experiments cited in the literature for evaluating the chemical interaction and bond strength of phosphate esters with dentin.

3.1. Microtensile Bond Strength (µTBS) Testing

This method is widely used to assess the bond strength of adhesives to dentin.

• Tooth Preparation: Sound human or bovine molars are used. The occlusal enamel is removed using a low-speed diamond saw under water cooling to expose a flat dentin surface. The surface is then typically polished with 600-grit silicon carbide paper to create a standardized smear layer.[8]

• Bonding Procedure: The adhesive system is applied to the prepared dentin surface according to the manufacturer's instructions. A composite resin block is then built up in increments on the bonded surface, with each increment being light-cured.[8]

• Specimen Sectioning: After 24 hours of storage in water at 37°C, the bonded tooth is sectioned into beams with a cross-sectional area of approximately 1.0 mm². This is done using a low-speed diamond saw under water cooling.[17]

• Tensile Testing: The beams are attached to a testing jig using cyanoacrylate adhesive and subjected to a tensile load in a universal testing machine at a crosshead speed of 1 mm/min until failure.[11]

• Data Analysis: The bond strength is calculated in Megapascals (MPa) by dividing the failure load (in Newtons) by the bonded surface area (in mm²). Statistical analysis, such as ANOVA and Tukey's test, is used to compare different groups.[15]

3.2. Shear Bond Strength (SBS) Testing

This is another common method for evaluating bond strength.

• Tooth Preparation: Similar to µTBS, a flat dentin surface is prepared on extracted molars.[11]

• Bonding Procedure: A cylindrical mold is placed on the prepared dentin surface, and the adhesive and composite resin are applied within the mold and light-cured. This creates a cylindrical composite button bonded to the dentin.[18]

• Shear Testing: After 24 hours of storage, a shear force is applied to the base of the composite cylinder using a chisel-shaped loading device in a universal testing machine at a constant crosshead speed (e.g., 1 mm/min) until the bond fails.[11]

• Data Analysis: The shear bond strength is calculated in MPa by dividing the maximum load at failure by the bonded area of the cylinder.

3.3. Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

This technique is used to analyze the chemical changes at the dentin-adhesive interface.

• Sample Preparation: A small drop of the liquid adhesive is placed on the ATR crystal of the FTIR spectrometer. For analysis of the interface, a thin slice of the bonded dentin-resin specimen can be pressed against the crystal.[19]

• Spectral Acquisition: Spectra are collected over a specific range (e.g., 4000 to 700 cm⁻¹) at a set resolution. Spectra of the individual components (dentin, adhesive) are also collected for comparison.[20]

• Data Interpretation: By comparing the spectra of the interface with those of the individual components, changes in characteristic peaks can be identified. For example, shifts or changes in the intensity of phosphate and amide bands can indicate chemical interactions between the phosphate ester monomer and the hydroxyapatite and collagen of the dentin.[20]

3.4. Transmission Electron Microscopy (TEM)

TEM provides high-resolution images of the hybrid layer and the nanolayering structure.

• Specimen Preparation:

  • Fixation: Small blocks of the resin-dentin interface are fixed, typically with glutaraldehyde and osmium tetroxide, to preserve the ultrastructure.[21]

  • Dehydration: The samples are dehydrated through a graded series of ethanol or acetone.[22]

  • Infiltration and Embedding: The dehydrated samples are infiltrated with and embedded in an epoxy resin.[22]

  • Ultrathin Sectioning: The embedded blocks are sectioned into ultrathin sections (typically 70-90 nm) using an ultramicrotome with a diamond knife.[22]

  • Staining: The sections are collected on copper grids and stained with heavy metal salts (e.g., uranyl acetate and lead citrate) to enhance contrast.[22]

• Imaging: The stained sections are then observed under a transmission electron microscope to visualize the morphology of the hybrid layer, resin tags, and any nanolayering present.[21]

Mandatory Visualizations: Diagrams of Key Processes

The following diagrams, created using the Graphviz DOT language, illustrate the core concepts of phosphate ester interaction with dentin.

Chemical interaction of phosphate esters with dentin.

Workflow for Microtensile Bond Strength (µTBS) Testing.

Signaling pathways in dentin mineralization.

Signaling Pathways in Dentin Mineralization: A Potential Connection

Dentinogenesis, the formation of dentin, is a complex biological process regulated by a series of signaling pathways. While the direct interaction of phosphate ester monomers with these cellular signaling pathways is an area of ongoing research, understanding the fundamental pathways provides context for the biological environment in which these materials function.

Key signaling pathways involved in odontoblast differentiation and dentin matrix mineralization include:

• Wnt/β-catenin Pathway: This pathway is crucial for the differentiation of odontoblasts, the cells responsible for producing dentin.[23] Activation of this pathway promotes the expression of genes necessary for dentin matrix formation.

• Bone Morphogenetic Protein (BMP) Pathway: BMPs are signaling molecules that induce the differentiation of dental pulp stem cells into odontoblasts, playing a vital role in reparative dentin formation.

• Transforming Growth Factor-beta (TGF-β) Pathway: TGF-β is involved in regulating the synthesis of collagen and modulating the activity of non-collagenous proteins during dentin formation.

The application of acidic primers and adhesive resins causes a controlled demineralization of the dentin surface. This process may release bioactive molecules, including growth factors like TGF-β, that are sequestered within the dentin matrix. The release of these molecules could potentially influence the behavior of underlying pulp cells and contribute to the formation of tertiary dentin. While not a direct interaction with the phosphate ester itself, this highlights the broader biological implications of the adhesive procedure. Further research is needed to elucidate any direct effects of monomers like 10-MDP on these critical signaling cascades.

Conclusion

The chemical interaction of phosphate esters with dentin is a sophisticated interplay of ionic bonding, nanolayering, and micromechanical interlocking. The development of functional monomers, particularly 10-MDP, has revolutionized dental adhesion by creating more stable and durable bonds. A thorough understanding of these fundamental mechanisms, coupled with rigorous experimental evaluation, is essential for the continued innovation of dental adhesive technologies and the development of next-generation restorative materials. This guide provides a foundational framework for researchers and professionals dedicated to advancing the science of dental adhesion.

References

• 1. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 2. Ultrastructural transmission electron microscopy (TEM) study of hybrid layers formed beneath a one-bottle adhesive system using the total-etch technique and a self-etching system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ss.bjmu.edu.cn [ss.bjmu.edu.cn]
• 5. graphviz.org [graphviz.org]
• 6. toolify.ai [toolify.ai]
• 7. DOT Language | Graphviz [graphviz.org]
• 8. Micro-tensile bond strength of different adhesive systems on sound dentin and resin-based composite: An in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Shear bond strength of composite resin to dentin after application of cavity disinfectants – SEM study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of phosphate monomers and bonding to dentin: esterification methods and use of phosphorus pentoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. savvysciencepublisher.com [savvysciencepublisher.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 20. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 21. mdpi.com [mdpi.com]
• 22. www2.eecs.berkeley.edu [www2.eecs.berkeley.edu]
• 23. Wnt10a regulates dentin sialophosphoprotein mRNA expression and possibly links odontoblast differentiation and tooth morphogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Evolution of Dental Adhesives: A Technical Guide from First to Fourth Generation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal evolution of dental adhesive systems, charting the progress from the nascent concepts of the first generation to the gold standard established by the fourth generation. This document provides a detailed examination of the chemical compositions, bonding mechanisms, and performance metrics that have characterized this transformative period in restorative dentistry. Quantitative data are presented in structured tables for comparative analysis, and detailed experimental protocols for key evaluation methods are provided. Furthermore, signaling pathways and logical relationships are visualized through diagrams generated using the DOT language.

First Generation: The Dawn of Dental Adhesion

The first generation of dental adhesives, introduced in the 1950s and 1960s, marked the initial foray into bonding restorative materials to tooth structure.[1][2] These early systems primarily targeted enamel bonding and were based on the concept of creating a chemical bond with the hydroxyapatite of the tooth.

Chemical Composition and Bonding Mechanism

The principal adhesive monomer in first-generation systems was glycerophosphoric acid dimethacrylate (GPDM) or N-phenylglycine-glycidyl methacrylate (NPG-GMA).[3][4] The intended mechanism of action was the chelation of the phosphate or carboxylate groups of the monomer with the calcium ions in the hydroxyapatite of enamel and dentin.[5] This was envisioned to create a water-resistant chemical bond. However, these adhesives did not involve an etching step for dentin and did not address the smear layer, a layer of debris left on the tooth surface after preparation.[5][6] The bond was primarily ionic in nature and proved to be highly susceptible to hydrolytic degradation in the moist oral environment, leading to poor clinical outcomes.[3]

First-Generation Bonding Mechanism

Second Generation: The Smear Layer Challenge

Introduced in the late 1970s, the second generation of dental adhesives represented an attempt to improve upon the shortcomings of their predecessors. While still not advocating for the removal of the smear layer, these systems aimed to create a stronger and more stable bond with the tooth structure.

Chemical Composition and Bonding Mechanism

Second-generation adhesives primarily utilized polymerizable phosphate esters, such as phenyl-P and HEMA in an ethanol solvent.[6][7] The mechanism was based on the ionic interaction between the negatively charged phosphate groups of the resin and the positively charged calcium ions within the smear layer.[6] This approach, however, proved to be a fundamental flaw. The bond was to the loosely attached smear layer itself, not to the underlying dentin.[8] Consequently, the bond strength was inherently limited by the weak cohesive strength of the smear layer. These bonds were also prone to rapid degradation in the presence of water.[8]

Second-Generation Bonding Mechanism

Third Generation: A Step Towards Modern Adhesion

The third generation, which emerged in the 1980s, marked a significant conceptual shift in dental adhesion. For the first time, the importance of modifying or partially removing the smear layer was recognized.[4]

Chemical Composition and Bonding Mechanism

These systems introduced a dentin conditioning or priming step.[9] Conditioners, such as dilute acids (e.g., 2.5% nitric acid) or chelating agents (e.g., ferric oxalate), were used to alter the smear layer.[4] This was followed by the application of a primer, which typically contained hydrophilic monomers like HEMA. The primer was designed to wet the conditioned dentin and promote the penetration of the subsequent adhesive resin. The adhesive resin itself was often a hydrophobic dimethacrylate like Bis-GMA.[4] This multi-step approach led to a notable improvement in bond strengths, as it facilitated a degree of micromechanical interlocking with the dentin surface.[9]

Third-Generation Application Workflow

Fourth Generation: The "Total-Etch" Gold Standard

The fourth generation of dental adhesives, introduced in the late 1980s and early 1990s, is widely regarded as the gold standard in dental bonding.[3][10] This generation established the "total-etch" or "etch-and-rinse" technique, which involves the complete removal of the smear layer and the creation of a hybrid layer.[3][8]

Chemical Composition and Bonding Mechanism

Fourth-generation systems consist of three main components applied sequentially: an etchant, a primer, and an adhesive resin.[3][11]

• Etchant: Typically a 30-40% phosphoric acid gel is applied to both enamel and dentin for approximately 15-20 seconds.[3][8] This completely removes the smear layer and demineralizes the superficial dentin, exposing a network of collagen fibrils.

• Primer: A solution of hydrophilic monomers, such as HEMA, dissolved in a solvent like ethanol or acetone, is applied to the moist, etched dentin.[1] The solvent displaces water from the collagen network, allowing the hydrophilic monomers to infiltrate and keep the collagen fibrils expanded.

• Adhesive Resin: A low-viscosity, unfilled, or lightly filled hydrophobic resin, commonly based on Bis-GMA, is then applied. This resin copolymerizes with the primer and the overlying composite restorative material, creating a micromechanical lock within the demineralized tooth structure.

This process results in the formation of a "hybrid layer," an acid-resistant, intermingled layer of resin and collagen that provides a strong and durable bond.[1][3]

Fourth-Generation Bonding Mechanism and Workflow

Quantitative Data Summary

The following table summarizes the key quantitative data for the first four generations of dental adhesives. Bond strength is a critical parameter for evaluating the clinical performance of these materials.

Generation	Key Adhesive Component(s)	Smear Layer Treatment	Bonding Mechanism	Shear Bond Strength (MPa)
First	NPG-GMA, GPDM	Ignored	Ionic (Chelation)	1 - 3[3]
Second	Polymerizable Phosphates	Bonded to	Ionic	4 - 6[8]
Third	HEMA, Bis-GMA	Modified/Partially Removed	Micromechanical & Chemical	12 - 15[5]
Fourth	Phosphoric Acid, HEMA, Bis-GMA	Completely Removed	Micromechanical (Hybrid Layer)	17 - 25+[3][5]

Experimental Protocols

The evaluation of dental adhesive performance relies on standardized laboratory testing. The following are detailed methodologies for two key experimental protocols.

Microtensile Bond Strength (µTBS) Testing

This method is widely used to assess the bond strength of adhesives to tooth substrates.

Objective: To determine the tensile strength of the adhesive bond at a microscopic level.

Methodology:

• Tooth Preparation: Sound, extracted human or bovine molars are used. The occlusal enamel is removed using a low-speed diamond saw under water coolant to expose a flat dentin surface. The surface is then polished with 600-grit silicon carbide paper to create a standardized smear layer.[9]

• Adhesive Application: The dental adhesive system is applied to the prepared dentin surface according to the manufacturer's instructions for the specific generation being tested.

• Composite Buildup: A resin composite material is built up on the bonded surface, typically in increments, and each increment is light-cured.

• Specimen Sectioning: The restored tooth is stored in water at 37°C for 24 hours. It is then sectioned into beams with a cross-sectional area of approximately 1 mm² using a low-speed diamond saw under water coolant.[9][12]

• Testing: Each beam is attached to a testing jig using cyanoacrylate adhesive and mounted in a universal testing machine.[9] A tensile load is applied at a constant crosshead speed (e.g., 0.5 mm/min or 1 mm/min) until the beam fractures.[9][12]

• Data Analysis: The load at fracture is recorded, and the bond strength is calculated in megapascals (MPa) by dividing the failure load by the cross-sectional area of the bonded interface.

Scanning Electron Microscopy (SEM) Analysis of the Adhesive Interface

SEM is used to visualize the morphology of the bond between the adhesive and the tooth structure.

Objective: To qualitatively assess the integrity of the adhesive interface, including the formation of the hybrid layer and resin tags.

Methodology:

• Specimen Preparation: Following bonding and restoration as described for µTBS testing, the teeth are sectioned to expose the adhesive interface.

• Dehydration: The sectioned specimens are dehydrated in an ascending series of ethanol concentrations (e.g., 50%, 70%, 90%, 100%) to remove water.[13]

• Critical Point Drying: The specimens are then critical point dried to prevent distortion of the microstructure during drying.

• Sputter Coating: The dried specimens are mounted on aluminum stubs and sputter-coated with a conductive material, such as gold or carbon, to make them conductive for SEM imaging.[13]

• Imaging: The specimens are examined under a scanning electron microscope at various magnifications (e.g., 500x to 2000x) to observe the adhesive interface, the hybrid layer, and the penetration of resin into the dentinal tubules (resin tags).[2]

Conclusion

The evolution of dental adhesives from the first to the fourth generation represents a remarkable journey of scientific advancement. The initial concepts of simple chemical bonding gave way to a sophisticated understanding of the tooth-restoration interface, culminating in the development of the total-etch technique and the creation of the hybrid layer. This progression has fundamentally transformed restorative dentistry, enabling more conservative, durable, and esthetic restorations. The principles established by the fourth generation continue to be the benchmark against which newer generations of adhesives are evaluated.

References

• 1. codental.uobaghdad.edu.iq [codental.uobaghdad.edu.iq]
• 2. mdpi.com [mdpi.com]
• 3. dentalsky.com [dentalsky.com]
• 4. ijdm.co.in [ijdm.co.in]
• 5. 8: Adhesion | Pocket Dentistry [pocketdentistry.com]
• 6. wjoud.com [wjoud.com]
• 7. oraljournal.com [oraljournal.com]
• 8. Classification review of dental adhesive systems: from the IV generation to the universal type - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Micro-tensile bond strength of different adhesive systems on sound dentin and resin-based composite: An in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. souq.dental [souq.dental]
• 11. bisco.com [bisco.com]
• 12. iosrjournals.org [iosrjournals.org]
• 13. Qualitative evaluation of scanning electron microscopy methods in a study of the resin cement/dentine adhesive interface - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Protocol for Scotchbond 2 in In Vitro Shear Bond Strength Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of the Scotchbond 2 dental adhesive system in preparation for in vitro shear bond strength testing. The following instructions are synthesized from historical product documentation and scientific literature to ensure accurate and reproducible results.

Experimental Protocol: In Vitro Shear Bond Strength Testing

This protocol outlines the necessary steps for preparing a substrate and applying Scotchbond 2 for shear bond strength evaluation.

1. Substrate Preparation:

• Tooth Selection: Use extracted, caries-free human or bovine teeth stored in a solution of 0.5% chloramine-T or thymol to prevent bacterial growth.

• Mounting: Embed the teeth in a suitable mounting medium, such as acrylic resin, in a cylindrical mold, leaving the desired bonding surface exposed.

• Surface Grinding: Create a flat enamel or dentin surface by grinding the exposed tooth surface with a metallurgical grinder using a series of progressively finer grit silicon carbide papers (e.g., 180, 400, and 600 grit) under water cooling. This will create a standardized smear layer.

• Cleaning: After grinding, rinse the surface thoroughly with distilled water to remove debris and then dry with oil-free compressed air.

2. Scotchbond 2 Application:

• Etching:

  • Apply a 35-37% phosphoric acid etchant (e.g., Scotchbond Etchant) to the prepared enamel or dentin surface.[1]

  • Leave the etchant in place for 15 seconds.[1]

  • Rinse the surface thoroughly with a stream of water for 15 seconds.[1]

  • Gently dry the surface with oil-free air, leaving the dentin visibly moist but not desiccated. For enamel, the surface should appear frosty-white.

• Priming (for Dentin):

  • Apply one to two coats of Scotchbond 2 Dentin Primer to the etched dentin surface using a microbrush.

  • Gently air dry for 5 seconds to evaporate the solvent.

• Adhesive Application:

  • Apply a thin, uniform layer of Scotchbond 2 Adhesive to the etched enamel or primed dentin surface.

  • Gently thin the adhesive layer with a stream of oil-free air.

• Light Curing:

  • Light cure the adhesive layer for 20-30 seconds using a dental curing light with an output of at least 500 mW/cm².

3. Composite Buildup:

• Place a composite resin cylinder (e.g., 2.5 mm in diameter and 3 mm in height) onto the cured adhesive layer using a mold.

• Light cure the composite resin according to the manufacturer's instructions, typically in increments to ensure complete polymerization.

4. Specimen Storage:

• After the composite buildup, store the bonded specimens in distilled water at 37°C for 24 hours before testing.

5. Shear Bond Strength Testing:

• Mount the specimen in a universal testing machine.

• Apply a shear force to the base of the composite cylinder at a crosshead speed of 0.5 mm/minute until failure occurs.

• Record the force at which the bond fails and calculate the shear bond strength in megapascals (MPa) by dividing the failure load by the bonded surface area.

Data Presentation

The following table summarizes in vivo shear bond strength data for Scotchbond 2 as reported in a 1991 study.

Substrate	Tooth Type	Dentin Depth	Mean Shear Bond Strength (MPa)
Enamel	Canine & Molar	-	10 - 11
Dentin	Cuspid	Superficial & Middle	6 - 8
Dentin	Cuspid	Deep	Not significantly different from original Scotchbond
Dentin	Molar	All depths	Not significantly different from original Scotchbond

Data extracted from a 1991 in vivo study on dogs.[2]

Visualizations

Experimental Workflow for In Vitro Shear Bond Strength Testing

Caption: Experimental workflow for in vitro shear bond strength testing using Scotchbond 2.

Scotchbond 2 System Components and Application Logic

Caption: Logical relationship of Scotchbond 2 system components.

References

• 1. media.dentalcompare.com [media.dentalcompare.com]
• 2. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microtensile Bond Strength (µTBS) Evaluation of Adper™ Single Bond 2 Adhesive

Audience: Researchers, scientists, and drug development professionals.

Introduction

These application notes provide a detailed protocol for the in-vitro evaluation of the microtensile bond strength (µTBS) of Adper™ Single Bond 2, a total-etch dental adhesive. The µTBS test is a widely accepted method for assessing the bonding effectiveness of adhesive systems to dental substrates such as enamel and dentin.[1][2][3] This document outlines the necessary materials, equipment, and step-by-step procedures for tooth preparation, adhesive application, composite resin buildup, specimen sectioning, and µTBS testing. Additionally, a summary of representative bond strength values from scientific literature is presented.

Data Presentation

The following table summarizes the microtensile bond strength of Adper™ Single Bond 2 to enamel and dentin as reported in various studies. It is important to note that µTBS values can be influenced by several factors, including substrate variability, operator technique, and testing parameters.

Adhesive System	Substrate	Mean µTBS (MPa)	Standard Deviation (SD)	Storage Conditions
Adper™ Single Bond 2	Primary Enamel	34.6	11.2	3 months water storage
Adper™ Single Bond 2	Primary Dentin	41.5	12.8	3 months water storage
Adper™ Single Bond 2	Permanent Dentin	41.02	3.79	Not Specified

Data synthesized from multiple sources.[1][4]

Experimental Protocols

This section details the methodology for conducting a microtensile bond strength evaluation of Adper™ Single Bond 2.

1. Materials and Equipment

• Adhesive System: Adper™ Single Bond 2 Adhesive (3M ESPE)

• Etchant: 3M™ Scotchbond™ Etchant (35% phosphoric acid gel)[5]

• Composite Resin: A light-curable composite restorative material (e.g., Filtek™ Z250 Restorative)[5]

• Extracted Human Teeth: Sound, caries-free human third molars (or other suitable teeth) stored in a proper medium (e.g., saline, distilled water with thymol)

• Low-Speed Diamond Saw: For sectioning the teeth and bonded specimens

• Microtome or Precision Cutter: For creating micro-specimens

• Universal Testing Machine: Equipped with a load cell appropriate for µTBS testing (e.g., 50 N)[4]

• Micro-specimen Gripping Device: To hold the specimens during testing

• Dental Curing Light: Calibrated to the manufacturer's recommended intensity

• Standard Laboratory Equipment: Applicator tips, mixing wells, dental handpiece with burs, polishing discs, stereomicroscope.

2. Experimental Workflow Diagram

References

• 1. Micro-tensile bond strength of different adhesive systems on sound dentin and resin-based composite: An in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microtensile Bond Strength of Contemporary Adhesives to Primary Enamel and Dentin [jocpd.com]
• 3. oss.jocpd.com [oss.jocpd.com]
• 4. Microtensile bond strength of contemporary adhesives to primary enamel and dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eudent.sk [eudent.sk]

Application Notes and Protocols for SEM Analysis of the "Scotchbond 2" Hybrid Layer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the scanning electron microscope (SEM) analysis of the hybrid layer formed by the "Scotchbond 2" dental adhesive system. The protocols outlined below cover sample preparation, SEM imaging, and methods for morphological and nanoleakage evaluation.

Introduction

Scotchbond 2, a third-generation dentin bonding agent, functions by creating a hybrid layer—an acid-resistant interdiffusion zone of resin-infiltrated dentin. This layer is crucial for the micromechanical bonding of restorative materials to the tooth structure.[1][2] SEM analysis is a powerful technique to visualize and characterize the morphology and integrity of this hybrid layer, providing insights into the quality of the adhesive interface.

Quantitative Data Summary

While specific quantitative data for the hybrid layer thickness of Scotchbond 2 is limited in the reviewed literature, the following table provides a comparative overview of hybrid layer thickness for different types of dental adhesives, which can serve as a reference.

Adhesive System	Type	Hybrid Layer Thickness (µm)	Reference
Self-etching primer systems (general)	Self-Etch	Minimal, sometimes barely visible	[3]
One-Up Bond F	One-step self-etch	0.5 - 1.0	[3]
Prompt L-Pop	One-step self-etch	2.0 - 3.0	[3]
Etch-and-rinse adhesives (general)	Etch-and-Rinse	3.0 - 6.0	[2]

Experimental Protocols

Part 1: Sample Preparation for SEM Analysis

This protocol describes the preparation of tooth samples bonded with Scotchbond 2 for SEM observation of the hybrid layer.

Materials:

• Extracted human or bovine teeth

• Low-speed diamond saw

• Silicon carbide (SiC) abrasive papers (e.g., 320, 600, 1200 grit)

• Scotchbond 2 adhesive system (Primer and Adhesive)

• Composite resin

• Curing light

• Distilled water

• Fixative solution (e.g., 2.5% glutaraldehyde in 0.1 M cacodylate buffer)

• Ethanol series (50%, 70%, 90%, 95%, 100%) for dehydration

• Epoxy resin for embedding

• Polishing machine with diamond pastes (e.g., 1 µm, 0.25 µm)

• Acid etchant (e.g., 37% phosphoric acid)

• Sodium hypochlorite (NaOCl) solution (e.g., 5%)

• Gold sputter coater

Procedure:

• Tooth Preparation:

  • Select sound, caries-free extracted human or bovine teeth.

  • Clean the teeth of any soft tissue debris.

  • Using a low-speed diamond saw under water cooling, create a flat dentin surface by removing the occlusal enamel.

  • Create a standardized smear layer by polishing the dentin surface with 600-grit SiC paper for 60 seconds.

• Bonding Procedure:

  • Apply the Scotchbond 2 primer to the dentin surface and gently air dry.

  • Apply the Scotchbond 2 adhesive and light-cure according to the manufacturer's instructions.

  • Build up a composite resin restoration on the bonded surface in increments and light-cure each increment.

• Sample Sectioning and Embedding:

  • Store the restored teeth in distilled water at 37°C for 24 hours.

  • Section the teeth perpendicular to the bonded interface using a low-speed diamond saw to obtain 1-2 mm thick slabs.

  • Fix the specimens in 2.5% glutaraldehyde solution for 24 hours at 4°C.

  • Rinse the specimens with the buffer solution.

  • Dehydrate the specimens in an ascending series of ethanol concentrations (e.g., 50%, 70%, 90%, 95% for 20 minutes each, followed by 100% for 60 minutes).

  • Embed the dehydrated specimens in epoxy resin.

• Polishing and Etching:

  • After the resin has polymerized, polish the cut surfaces of the embedded specimens with a series of SiC papers and diamond pastes down to 0.25 µm to achieve a mirror-like finish.

  • To reveal the hybrid layer morphology, etch the polished surface with 37% phosphoric acid for 15-30 seconds, followed by rinsing with distilled water.

  • Immerse the specimens in a 5% NaOCl solution for 5-10 minutes to dissolve the collagen fibrils within the hybrid layer, making the resin infiltration more visible.

  • Thoroughly rinse the specimens with distilled water and air-dry.

• Coating:

  • Mount the prepared specimens on aluminum stubs.

  • Sputter-coat the specimens with a thin layer of gold or gold-palladium to ensure conductivity for SEM imaging.

Part 2: SEM Imaging and Morphological Analysis

Procedure:

• Place the coated specimen into the SEM chamber.

• Operate the SEM at an appropriate accelerating voltage (e.g., 15-20 kV).

• Locate the resin-dentin interface at low magnification.

• Increase the magnification to visualize the hybrid layer, adhesive layer, resin tags, and the underlying dentin.

• Capture high-resolution digital images of the interface.

• Analyze the images for the thickness and uniformity of the hybrid layer, the presence and morphology of resin tags, and any signs of interfacial gaps or defects.

Part 3: Nanoleakage Evaluation Protocol

This protocol is used to assess the sealing quality of the adhesive interface by observing the penetration of a silver nitrate tracer.

Procedure:

• Follow steps 1 and 2 of the Sample Preparation protocol.

• After storing the restored teeth in distilled water, coat the entire tooth surface with two layers of nail varnish, except for a 1 mm window around the restoration margins.

• Immerse the teeth in a 50% (w/v) ammoniacal silver nitrate solution in complete darkness for 24 hours.[4][5]

• Rinse the teeth thoroughly with distilled water.

• Immerse the teeth in a photodeveloping solution and expose them to a fluorescent light source for 8 hours to reduce the silver ions into metallic silver grains.[5]

• Section, embed, and polish the specimens as described in Part 1 (steps 3 and 4), but without the acid etching and NaOCl treatment.

• Coat the specimens with carbon (instead of gold) for better backscattered electron imaging and energy-dispersive X-ray spectroscopy (EDS) analysis.

• Observe the specimens in the SEM using a backscattered electron detector. The silver deposits will appear as bright particles.

• Use EDS to confirm the presence of silver at the interface, indicating nanoleakage. Analyze the pattern and location of silver deposition within the hybrid layer and adhesive layer.

Visualizations

Caption: Workflow for SEM Morphological Analysis.

Caption: Workflow for Nanoleakage Evaluation.

References

• 1. Fracture surface characterization of dentin-bonded interfacial fracture toughness specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. quintessence-publishing.com [quintessence-publishing.com]
• 3. 43.230.198.52 [43.230.198.52]
• 4. researchgate.net [researchgate.net]
• 5. periodicos.pucpr.br [periodicos.pucpr.br]

Application Notes and Protocols for Enamel and Dentin Bonding with Scotchbond 2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed research protocols for the use of "Scotchbond 2," a third-generation dental adhesive system, in enamel and dentin bonding studies. The information compiled is based on published research methodologies to ensure relevance for in-vitro experimental setups.

I. Introduction

Scotchbond 2 is a multi-step adhesive system that was among the first to receive provisional and full acceptance from the American Dental Association, marking a significant advancement in dentin bonding.[1] It consists of a dentin primer, Scotchprep, and the Scotchbond 2 light-cured dental adhesive. The primer, containing maleic acid, HEMA, and water, conditions the smear layer, while the adhesive resin, composed of Bis-GMA and HEMA, forms the bond.[1] Understanding the precise application protocol is critical for reproducible research outcomes in bond strength and microleakage studies.

II. Quantitative Data Summary

The following tables summarize quantitative data from various studies on the shear bond strength of Scotchbond 2 to enamel and dentin.

Table 1: Shear Bond Strength of Scotchbond 2 to Dentin

Study/Author (Year)	Substrate	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Key Experimental Conditions
Retief et al. (1988)	Approximal Dentin	11.3	-	Modified assembly apparatus, 24-hour storage in saline at 37°C
Wendt (1989)	Dentin	8.8	3.5	50 µm adhesive thickness
Wendt (1989)	Dentin	7.9	2.7	100 µm adhesive thickness
Wendt (1989)	Dentin	6.8	2.5	250 µm adhesive thickness
Wendt (1989)	Dentin	8.1	4.2	500 µm adhesive thickness
Wendt (1989)	Dentin	5.3	2.4	1000 µm adhesive thickness
O'Keefe et al. (1991)	Superficial/Middle Cuspid Dentin	6-8	-	In vivo dog model

Table 2: Shear Bond Strength of Scotchbond 2 to Enamel

Study/Author (Year)	Substrate	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Key Experimental Conditions
O'Keefe et al. (1991)	Acid-etched Enamel	10-11	-	In vivo dog model

Table 3: Microleakage Evaluation

Study/Author (Year)	Evaluation Method	Scoring System	Key Findings
Mixson et al. (1992)	Dye Penetration	Not specified	Scotchbond 2 had significantly less microleakage than Dual Cure adhesive in V-shaped preparations.
Reeves et al. (1990)	Ca45 Radioisotope	Not specified	Scotchbond 2 restorations can resist microleakage for short periods, but exhibit gross microleakage after 12 months.
Fitchie et al. (1991)	Basic Fuchsin Dye	Not specified	No significant differences in microleakage with thermocycling alone; occlusal stress significantly increased microleakage in molars.

III. Experimental Protocols

A. Protocol for Substrate Preparation (Extracted Human Teeth)

• Tooth Selection: Select sound, non-carious human third molars, free of cracks or defects.

• Cleaning and Storage: Clean the teeth of any soft tissue debris and store them in a 1% Chloramine-T solution or physiological saline at 4°C to prevent dehydration and bacterial growth.

• Embedding: Embed the teeth in cold-cure acrylic resin in a suitable mounting jig, leaving the crown exposed.

• Surface Preparation (Dentin):

  • Grind the occlusal surface of the molars perpendicular to the long axis of the tooth using a low-speed diamond saw under water coolant to expose a flat dentin surface.

  • Create a standardized smear layer by grinding the exposed dentin surface with 600-grit silicon carbide (SiC) paper for 60 seconds under water irrigation.[2]

• Surface Preparation (Enamel):

  • Grind the buccal or lingual enamel surface with 600-grit SiC paper to create a flat, standardized surface.

  • Etch the prepared enamel surface with 37% phosphoric acid for 30-60 seconds, rinse thoroughly with water for 20 seconds, and dry with oil-free compressed air until a chalky white appearance is observed.

B. Protocol for Scotchbond 2 Application

• Primer Application (Dentin):

  • Apply Scotchprep dentin primer to the prepared dentin surface using a disposable brush.

  • Maintain coverage and gently agitate the primer on the surface for 60 seconds.[2]

  • Dry the primed surface with a gentle stream of oil-free compressed air for 15 seconds until a dull surface appearance is achieved.[2]

• Adhesive Application (Enamel and Primed Dentin):

  • Apply a thin, uniform layer of Scotchbond 2 light-cure dental adhesive to the prepared enamel or primed dentin surface.

  • Thin the adhesive layer with a gentle stream of oil-free compressed air.

  • Light-cure the adhesive for 30 seconds using a visible light curing unit with an output of at least 500 mW/cm².[2]

C. Protocol for Shear Bond Strength Testing

• Specimen Assembly:

  • Position a Teflon mold with a circular hole (typically 3.5 mm in diameter) over the prepared and bonded tooth surface.

  • Incrementally place a composite resin (e.g., Silux) into the mold, light-curing each increment for 30-40 seconds.

• Storage:

  • After removing the mold, store the bonded specimens in distilled water or physiological saline at 37°C for 24 hours.[3]

• Testing:

  • Mount the specimen in a universal testing machine (e.g., Instron).

  • Apply a shear load to the base of the composite cylinder at a crosshead speed of 0.5 mm/min until failure occurs.

  • Record the failure load in Newtons (N) and calculate the shear bond strength in Megapascals (MPa) by dividing the load by the bonding area (in mm²).

D. Protocol for Microleakage Evaluation (Dye Penetration Method)

• Restoration Placement:

  • Prepare Class V cavities on the buccal surfaces of extracted teeth, with margins in both enamel and dentin/cementum.

  • Apply Scotchbond 2 and restore the cavities with composite resin as per the application protocol.

• Finishing and Polishing: Finish and polish the restorations with appropriate instruments.

• Thermocycling (Optional): Subject the restored teeth to thermocycling (e.g., 500 cycles between 5°C and 55°C) to simulate thermal stresses in the oral environment.

• Apex Sealing and Surface Coating:

  • Seal the root apices with sticky wax or composite.

  • Coat the entire tooth surface, except for 1 mm around the restoration margins, with two layers of nail varnish.

• Dye Immersion: Immerse the teeth in a 0.5% basic fuchsin or 50% silver nitrate solution for 24 hours.

• Sectioning:

  • Rinse the teeth and embed them in clear acrylic resin.

  • Section the restorations longitudinally using a slow-speed diamond saw under water coolant.

• Evaluation:

  • Examine the sections under a stereomicroscope at a magnification of 20-40x.

  • Score the extent of dye penetration at the enamel and dentin/cementum margins using a graded scoring system (e.g., 0 = no leakage, 1 = leakage up to one-third of the cavity depth, 2 = leakage up to two-thirds of the cavity depth, 3 = leakage to the axial wall, 4 = leakage along the axial wall).

IV. Diagrams

Caption: Experimental workflow for Shear Bond Strength (SBS) testing.

Caption: Experimental workflow for microleakage evaluation.

Caption: Logical relationships in the Scotchbond 2 bonding process.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. amjdent.com [amjdent.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Scotchbond 2 (Adper Single Bond 2 / Scotchbond 1 XT) in Laboratory Settings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Scotchbond 2, also known by its alternative names Adper Single Bond 2 and Scotchbond 1 XT, in a laboratory environment. The following sections detail the material's composition, polymerization mechanisms, and recommended procedures for achieving optimal bond strength and curing characteristics for research and development applications.

Chemical Composition and Polymerization

Scotchbond 2 is a total-etch, visible-light activated dental adhesive. Its formulation is designed to create a strong and durable bond between restorative materials and tooth structure through a combination of micromechanical interlocking and chemical interaction.

Key Components:

• Resin Monomers: The primary resin matrix consists of Bisphenol A glycidyl methacrylate (BisGMA) and 2-hydroxyethyl methacrylate (HEMA), along with other dimethacrylates.[1][2][3][4] HEMA is a hydrophilic monomer that improves the wettability of the dentin surface.

• Photoinitiator System: A specialized photoinitiator is included to absorb light in the visible spectrum (typically blue light) and initiate the polymerization process.[1][2][3]

• Solvent: The resin components are dissolved in a mixture of ethanol and water, which acts as a carrier to allow the adhesive to penetrate the etched tooth structure.[1][2][3]

• Filler: The adhesive contains approximately 10% by weight of 5 nm spherical silica nanofiller.[1][2][3] This filler helps to improve the mechanical properties of the adhesive layer.

• Polyalkenoic Acid Copolymer: A methacrylate functional copolymer of polyacrylic and polyitaconic acids is included to enhance moisture resistance.[1][2][4]

The polymerization of Scotchbond 2 is a free-radical addition polymerization initiated by the photoinitiator upon exposure to a dental curing light. The process involves the conversion of monomer units into a cross-linked polymer network.

Simplified free-radical polymerization pathway of Scotchbond 2.

Experimental Protocols

The following protocols are based on manufacturer's instructions and findings from various laboratory studies. It is recommended to adapt these protocols based on specific experimental needs and to always use a calibrated dental curing light.

Standard Polymerization Protocol

This protocol is suitable for most standard laboratory applications requiring a reliable bond.

Materials and Equipment:

• Scotchbond 2 (Adper Single Bond 2) adhesive

• 35% Phosphoric acid etchant

• Applicator tips or microbrushes

• Mixing well

• Dental curing light (calibrated)

• Air syringe (oil- and water-free)

• Substrate (e.g., prepared dentin or enamel surface)

Procedure:

• Etching: Apply 35% phosphoric acid etchant to the substrate surface for 15 seconds.

• Rinsing: Thoroughly rinse the etchant with water for 10 seconds.

• Drying: Gently air dry the surface for 5 seconds, leaving it moist but not desiccated. The surface should have a glistening appearance.

• Adhesive Application: Dispense a single drop of Scotchbond 2 into a mixing well. Using a fully saturated applicator, apply 2-3 consecutive coats of the adhesive to the etched surface with a gentle scrubbing motion for 15 seconds.

• Solvent Evaporation: Gently air thin the adhesive layer for approximately 5 seconds to evaporate the solvent. The adhesive layer should not move and should appear uniform.

• Light Curing: Expose the adhesive to a dental curing light for 10 seconds. Ensure the light guide is held close to the surface.

Standard polymerization workflow for Scotchbond 2.

Protocol for Investigating the Effect of Curing Time

This protocol is designed for studies evaluating the relationship between curing time and adhesive properties such as bond strength or degree of conversion.

Procedure:

• Follow steps 1-5 of the Standard Polymerization Protocol.

• Variable Light Curing: Divide samples into experimental groups and expose each group to the dental curing light for different durations (e.g., 5s, 10s, 20s, 40s).

• Post-Cure: Store the cured samples under controlled conditions (e.g., 37°C in distilled water) for a specified period (e.g., 24 hours) before testing.

Quantitative Data Summary

The following tables summarize quantitative data gathered from various studies on Adper Single Bond 2.

Table 1: Recommended Curing Times and Light Intensities

Curing Light Type	Recommended Curing Time	Minimum Light Intensity	Notes
Quartz-Tungsten-Halogen (QTH)	10 seconds	>500 mW/cm²	Standard curing time for most applications.
LED (Light Emitting Diode)	10 seconds	>500 mW/cm²
High-Intensity LED	5 seconds	Not specified, but higher than standard	Some sources suggest a reduced curing time is possible with high-power LED units.[3]

Table 2: Influence of Solvent Evaporation Time on Degree of Conversion

Solvent Evaporation Method	Evaporation Time (seconds)	Mean Degree of Conversion (%)
No Evaporation	0	Lower
Passive Evaporation	10	Moderate
Passive Evaporation	60	Higher
Active Air-Drying	10	Moderate
Active Air-Drying	60	Highest[5][6]

Note: The degree of conversion is material-dependent and also influenced by the specific experimental setup.

Table 3: Reported Shear Bond Strength (SBS) to Dentin

Study Reference	Curing Time (seconds)	Light Intensity (mW/cm²)	Mean SBS (MPa)	Substrate
Study A	10	>500	Variable, dependent on other factors	Bovine Dentin
Study B	10	600	Variable, dependent on other factors	Human Dentin
Study C	20	Not Specified	Variable, dependent on other factors	Human Dentin

Note: Bond strength values are highly dependent on the specific testing methodology, substrate conditions, and storage parameters. The values presented are for comparative purposes within the context of the cited studies.

Important Considerations for Laboratory Use

• Light Source Calibration: Regularly check the output of the dental curing light using a radiometer to ensure consistent and adequate energy delivery for polymerization.

• Solvent Evaporation: Complete evaporation of the ethanol and water solvent is crucial for achieving a high degree of conversion and optimal bond strength.[5][6] Inadequate drying can lead to a weaker, more porous adhesive layer.

• Moisture Control: While the adhesive has some moisture tolerance due to its HEMA and polyalkenoic acid copolymer content, excessive water on the substrate can negatively impact the bond. The "wet bonding" technique, where the dentin is kept moist but not overly wet, is recommended.

• Storage: Store the adhesive at room temperature and keep the vial tightly capped to prevent solvent evaporation.[1][2]

References

• 1. 3M ESPE Adper Single Bond 2 Dental Bonding Adhesive 6g-Hefei Dante Biotechnology R&D Co., Ltd. [amascot-tech.com]
• 2. alphadentkart.com [alphadentkart.com]
• 3. eudent.sk [eudent.sk]
• 4. jcdr.net [jcdr.net]
• 5. researchgate.net [researchgate.net]
• 6. operativedentistry [operative-dentistry.kglmeridian.com]

Application Notes and Protocols for "Scotchbond 2" Bond Strength Testing

Introduction

These application notes provide a detailed protocol for the preparation of specimens for bond strength testing of the "Scotchbond 2" dental adhesive system. The following guidelines are intended for researchers, scientists, and professionals in the field of dental material science and drug development. The protocols are compiled from established methodologies to ensure reproducibility and accuracy in evaluating the adhesive's performance. The primary methods covered are shear bond strength and microtensile bond strength testing.

Data Presentation

The following table summarizes quantitative data for the shear bond strength of Scotchbond 2 on dentin under various experimental conditions.

Procedure/Condition	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Notes
Procedure G (Blunt-edged rod)	-	-	Shear load applied with a blunt-edged rod.[1]
Procedure K (Knife-edged rod)	Significantly greater than Procedure G	-	Shear load applied with a knife-edged rod; 24-hour storage in saline at 37°C.[1]
Approximal Dentin Surfaces	Not significantly different from occlusal	-	Comparison of bond strength on different dentin locations.[1]
Occlusal Dentin Surfaces	Not significantly different from approximal	-	Comparison of bond strength on different dentin locations.[1]
Adhesive Thickness: 50 µm	8.8	3.5	No significant difference in shear bond strength for thicknesses from 50 to 500 µm.[2]
Adhesive Thickness: 100 µm	7.9	2.7	No significant difference in shear bond strength for thicknesses from 50 to 500 µm.[2]
Adhesive Thickness: 250 µm	6.8	2.5	No significant difference in shear bond strength for thicknesses from 50 to 500 µm.[2]
Adhesive Thickness: 500 µm	8.1	4.2	No significant difference in shear bond strength for thicknesses from 50 to 500 µm.[2]
Adhesive Thickness: 1000 µm	5.3	2.4	Significant reduction in shear bond strength at 1000 µm thickness.[2]
In vivo (Dog): Superficial/Middle Cuspid Dentin	6 - 8	-	Significantly higher than Scotchbond.[3]
In vivo (Dog): Deep Cuspid Dentin	No significant difference from Scotchbond	-	Bond strength decreases in deeper dentin.[3]
In vivo (Dog): Molar Dentin (any depth)	No significant difference from Scotchbond	-	Indicates substrate differences between tooth types.[3]

Experimental Protocols

The following are detailed methodologies for key experiments related to "Scotchbond 2" bond strength testing. These protocols are based on common practices in dental materials research and information from studies involving Scotchbond 2.

1. Shear Bond Strength (SBS) Testing Protocol

This protocol outlines the steps for preparing and testing specimens for shear bond strength, a common method to evaluate the adhesive strength of dental materials.

• Tooth Selection and Storage:

  • Use caries-free human or bovine teeth.[4]

  • After extraction, thoroughly clean the teeth of any adherent tissue and blood by washing under running water.[4]

  • Store the teeth in a solution such as 0.5% chloramine-T for up to one week to disinfect, followed by storage in distilled water at 4°C to maintain hydration.[5]

• Specimen Embedding and Surface Preparation:

  • Embed the teeth in a suitable mounting material, such as cold-cure acrylic resin, in a cylindrical mold, leaving the desired testing surface (e.g., occlusal, buccal) exposed.[2]

  • Grind the exposed surface flat using a metallurgical polishing machine with a sequence of silicon carbide (SiC) abrasive papers (e.g., 180-grit followed by 600-grit) under water cooling to expose a fresh enamel or dentin surface.[1][2] This process creates a standardized smear layer.

• Adhesive Application (Scotchbond 2 System):

  • Rinse the ground surface with water for 10 seconds and gently dry with oil-free compressed air, leaving the surface visibly moist but without pooled water.

  • Apply Scotchprep Dentin Primer to the prepared dentin surface using a disposable brush.[1][2] Agitate the primer on the surface for 60 seconds.[1][2]

  • Gently air dry the primed surface for approximately 5 seconds to evaporate the solvent.[2]

  • Apply a thin, uniform layer of Scotchbond 2 Dental Adhesive to the primed surface.

  • Light-cure the adhesive for 30 seconds using a dental curing light with an intensity of at least 500 mW/cm².[1]

• Composite Buildup:

  • Place a cylindrical mold (e.g., a Teflon mold with a diameter of approximately 2.5 mm and a height of 3-4 mm) over the cured adhesive.

  • Incrementally place a light-cure composite resin (e.g., Silux) into the mold, with each increment being no thicker than 2 mm.[2]

  • Light-cure each increment for 30-40 seconds according to the composite manufacturer's instructions.[2]

  • Carefully remove the mold after the final increment is cured.

• Specimen Storage and Testing:

  • Store the bonded specimens in distilled water or physiological saline at 37°C for 24 hours prior to testing.[1][4]

  • Mount the specimen in a universal testing machine equipped with a shear testing apparatus.

  • Apply a shear load to the base of the composite cylinder at a crosshead speed of 0.5 mm/min until fracture occurs.[5][6] The load can be applied using a knife-edge or a wire loop.

  • Record the load at failure (in Newtons) and calculate the shear bond strength in Megapascals (MPa) by dividing the failure load by the bonded surface area (in mm²).

2. Microtensile Bond Strength (µTBS) Testing Protocol

This method is used to assess bond strength on smaller, more defined areas, which can provide a more uniform stress distribution during testing.

• Tooth Selection and Initial Preparation:

  • Follow the same procedures for tooth selection, cleaning, and storage as for SBS testing.

  • Create a flat enamel or dentin surface by grinding the occlusal surface of the tooth with SiC paper under water cooling.[5]

• Adhesive Application and Composite Buildup:

  • Apply the Scotchbond 2 adhesive system (primer and adhesive) as described in the SBS protocol.

  • Build up a crown of composite resin on the bonded surface to a height of approximately 4-6 mm, curing in 2 mm increments.[7]

• Specimen Sectioning:

  • Store the restored tooth in distilled water at 37°C for 24 hours.[7]

  • Using a low-speed diamond saw under constant water cooling, section the tooth serially in both the x and y directions to create multiple beam-like specimens.[8] Each beam should have a cross-sectional area of approximately 1 mm².[9]

• Microtensile Testing:

  • Carefully attach each beam to a microtensile testing jig using a cyanoacrylate adhesive.

  • Mount the jig in a universal testing machine.

  • Apply a tensile load at a crosshead speed of 0.5 or 1.0 mm/min until the specimen fractures.

  • Measure the dimensions of the fractured surface with a digital caliper to accurately calculate the cross-sectional area.

  • Calculate the µTBS in MPa by dividing the failure load (N) by the bonded area (mm²).

• Failure Mode Analysis:

  • After fracture, examine the debonded surfaces of both the tooth substrate and the composite cylinder under a stereomicroscope or scanning electron microscope (SEM).

  • Classify the failure mode as:

    • Adhesive: Failure at the interface between the adhesive and the tooth structure.

    • Cohesive in composite: Failure within the composite resin.

    • Cohesive in dentin/enamel: Failure within the tooth substrate.

    • Mixed: A combination of adhesive and cohesive failure.

Visualizations

Caption: Workflow for bond strength testing specimen preparation.

References

• 1. amjdent.com [amjdent.com]
• 2. researchgate.net [researchgate.net]
• 3. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 5. Microshear Bond Strength of Scotchbond Universal Adhesive to Primary and Permanent Dentin: A Six-Month in Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of shear bond strength relative to two testing devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effect of adhesive thickness on microtensile bond strength to the cavity wall [rde.ac]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Microleakage of "Scotchbond 2" Restorations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for assessing the microleakage of dental restorations using "Scotchbond 2," a dental adhesive. The following protocols are based on established in vitro methods described in peer-reviewed scientific literature.

Introduction to Microleakage Assessment

Microleakage is the microscopic passage of bacteria, fluids, molecules, or ions between a dental restoration and the adjacent tooth structure. It is a significant contributor to postoperative sensitivity, marginal staining, and secondary caries, ultimately impacting the clinical longevity of a restoration. The assessment of microleakage is a critical step in the preclinical evaluation of dental adhesives and restorative materials. This document outlines three common methodologies for quantitatively and qualitatively evaluating the sealing efficacy of "Scotchbond 2" restorations: Dye Penetration, Radioisotope Analysis, and Electrochemical Impedance Measurement.

Core Methodologies and Experimental Protocols

Dye Penetration Method

The dye penetration method is a widely used, qualitative or semi-quantitative technique for assessing microleakage. It involves immersing restored teeth in a dye solution and subsequently sectioning the teeth to visually evaluate the extent of dye penetration along the restoration-tooth interface.

Experimental Protocol:

• Tooth Preparation:

  • Select sound, extracted human or bovine teeth, free of caries or cracks.

  • Clean the teeth of any soft tissue debris and store them in a suitable medium (e.g., distilled water, saline, or a 0.5% chloramine-T solution) to prevent dehydration.

  • Prepare standardized cavities (e.g., Class V or Class I) on the buccal or lingual surfaces of the teeth using a high-speed handpiece with a diamond bur under water cooling. The dimensions of the cavity should be standardized (e.g., 3 mm wide, 2 mm deep, with the gingival margin in dentin/cementum and the occlusal margin in enamel).

• Restoration Placement:

  • Apply "Scotchbond 2" adhesive to the prepared cavity according to the manufacturer's instructions.

  • Place a composite resin (e.g., Filtek Z350, Silux Plus) in increments and light-cure each increment as per the manufacturer's recommendations.[1]

  • Finish and polish the restorations using standard dental finishing and polishing discs.

• Thermocycling (Optional but Recommended):

  • To simulate the temperature changes in the oral environment, subject the restored teeth to thermocycling.[1][2] A common regimen involves alternating immersion in water baths at 5°C and 55°C for a set number of cycles (e.g., 500 or 5000 cycles) with a dwell time of 30-60 seconds in each bath.[1][3]

• Specimen Sealing and Dye Immersion:

  • Seal the apex of the tooth root with a material like sticky wax or nail varnish to prevent dye penetration through the apical foramen.

  • Apply two coats of nail varnish to the entire tooth surface, leaving a 1-2 mm window around the restoration margins.

  • Immerse the teeth in a dye solution, such as 0.5% basic fuchsin, 2% methylene blue, or 50% silver nitrate, for a specified period (e.g., 24 hours).[1][4]

• Sectioning and Evaluation:

  • After immersion, thoroughly rinse the teeth under running water to remove excess dye.

  • Embed the teeth in acrylic resin and section them longitudinally through the center of the restoration using a slow-speed diamond saw under water cooling.

  • Examine the sections under a stereomicroscope at a specified magnification (e.g., 40x).[5]

  • Score the extent of dye penetration along the occlusal and gingival margins using an ordinal scoring system.

Data Presentation: Dye Penetration Scoring

Score	Description of Dye Penetration
0	No dye penetration.[6][7]
1	Dye penetration up to one-third of the cavity depth.[5][6]
2	Dye penetration up to two-thirds of the cavity depth.[5][6]
3	Dye penetration to the full depth of the cavity wall.[5][6]
4	Dye penetration to the axial wall and beyond.[5][7]

Radioisotope Analysis

This quantitative method utilizes radioactive isotopes, such as Calcium-45 (⁴⁵Ca), to assess microleakage. The small size of the isotope ions allows for the detection of very minute leakage pathways.[2]

Experimental Protocol:

• Tooth Preparation and Restoration:

  • Follow the same procedures for tooth preparation and restoration as described in the dye penetration method (Sections 2.1.1 and 2.1.2).

• Thermocycling:

  • Perform thermocycling as described in Section 2.1.3.

• Specimen Sealing and Isotope Immersion:

  • Seal the tooth surfaces with nail varnish, leaving the restoration and a 1-2 mm margin exposed.

  • Immerse the teeth in a solution containing a radioactive isotope, such as ⁴⁵CaCl₂ (e.g., 0.1 mCi/mL), for a specified duration (e.g., 24 hours).[2]

• Sectioning and Autoradiography:

  • After immersion, rinse the teeth thoroughly in running water for an extended period (e.g., 1 hour) to remove non-penetrated isotopes.[2]

  • Section the teeth longitudinally through the restoration.

  • Place the sectioned surfaces in direct contact with radiographic film in a darkroom for a predetermined exposure time (e.g., 24-28 hours).[2][6]

• Evaluation:

  • Develop the autoradiographic film.

  • Analyze the resulting image for evidence of radioisotope penetration along the restoration-tooth interface. The degree of darkening on the film corresponds to the amount of leakage.

  • Microleakage can be scored using an ordinal scale similar to the dye penetration method.

Data Presentation: Radioisotope Microleakage Scoring

Score	Description of Isotope Penetration
0	No evidence of isotope at the interface.[6]
1	Slight evidence of isotope penetration (< 1 mm).[6]
2	Moderate evidence of isotope penetration (1-2 mm).[6]
3	Gross evidence of isotope penetration (> 2 mm).[6]

Electrochemical Impedance Measurement

This is a non-destructive, quantitative method that measures the electrical impedance across the tooth-restoration interface to evaluate microleakage. A higher impedance value corresponds to better sealing and less microleakage.[8][9]

Experimental Protocol:

• Specimen Preparation:

  • Prepare dentin disks of a standardized thickness (e.g., 2 mm) from extracted teeth.

  • Embed the dentin disks in a hollow insulating cylinder (e.g., polyurethane resin).[8][9]

  • Prepare standardized cylindrical cavities on one side of the dentin disk.

• Restoration and Measurement Setup:

  • Restore the cavities with "Scotchbond 2" and a composite resin.

  • Place the specimen in a "permeation-like" cell, where the restored side is in contact with an electrolyte solution (e.g., KCl solution) and the other side is in contact with another electrolyte-filled chamber.

  • Place electrodes in both chambers to measure the electrical impedance across the restored dentin disk.

• Impedance Measurement:

  • Measure the initial impedance of the empty cavity and then immediately after restoration (t=0).

  • The percentage increase in resistance after restoration provides a baseline for the sealing ability.[8][9]

  • Subject the specimens to aging processes like thermocycling.

  • Measure the impedance at various time intervals to monitor the degradation of the seal over time. A decrease in impedance indicates an increase in microleakage.[8]

Data Presentation: Electrochemical Impedance Data

Time Point	Treatment Group	Mean Resistance Increase (%)	Standard Deviation
t=0	Scotchbond 2	[Insert Value]	[Insert Value]
After Thermocycling	Scotchbond 2	[Insert Value]	[Insert Value]

Note: Specific quantitative data for Scotchbond 2 using this method would need to be generated through experimentation. A study on various adhesive systems showed initial resistance increases ranging from 115% to 550%.[8][9]

Visualization of Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. A comparative in vitro study of microleakage by a radioactive isotope and compressive strength of three nanofilled composite resin restorations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of microleakage of Scotchbond™ Universal Adhesive with methacrylate resin in Class V restorations by two methods: Swept source optical coherence tomography and dye penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. thejcdp.com [thejcdp.com]
• 6. wjoud.com [wjoud.com]
• 7. amjdent.com [amjdent.com]
• 8. 43.230.198.52 [43.230.198.52]
• 9. Evaluation of microleakage of composite resin restorations by an electrochemical technique: the impedance methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Application of "Scotchbond 2" and its Successors for Clinical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo application of the "Scotchbond" lineage of dental adhesives, with a specific focus on "Scotchbond 2" where historical data is available, and extensive details on its more clinically researched successors, "Scotchbond Universal" and "Scotchbond Universal Plus." This document is intended to guide researchers in designing and executing clinical studies to evaluate the performance and biocompatibility of these materials.

Introduction

"Scotchbond 2" was a significant advancement in dental adhesive technology. While it has largely been superseded by newer formulations, understanding its in vivo performance provides a valuable baseline for evaluating contemporary materials. Current research predominantly focuses on universal adhesives like "Scotchbond Universal" and "Scotchbond Universal Plus," which offer simplified clinical application and broader substrate compatibility. These notes will cover both the foundational knowledge from "Scotchbond 2" and the extensive clinical data available for its successors.

Quantitative Data Summary

The following tables summarize key quantitative data from various in vivo and in vitro studies on Scotchbond adhesives.

Table 1: In Vivo Shear Bond Strength of Scotchbond 2

Substrate	Mean Shear Bond Strength (MPa)	Tooth Type	Dentin Depth
Enamel (Acid-etched)	10 - 11	Canine & Molar	-
Dentin	6 - 8	Cuspid	Superficial & Middle
Dentin	Lower than Cuspid	Molar	All depths
Dentin	Significantly Lower	Cuspid & Molar	Deep

Data from an in vivo study on dogs. Bond strengths were measured for Scotchbond 2/Silux restorations.[1]

Table 2: Clinical Performance of Scotchbond Universal in Non-Carious Cervical Lesions (NCCLs) - 2-Year Retention Rates

Adhesive System	Etching Mode	Retention Rate (%)
Scotchbond Universal	Total-Etch	100
Scotchbond Universal	Self-Etch	94.9
Scotchbond Multi-Purpose (Control)	Total-Etch	87.6

Data from a 2-year clinical trial in adults with NCCLs.[2]

Table 3: Clinical Performance of Scotchbond Universal in NCCLs - 5-Year Evaluation (% Alpha Rating)

Evaluation Criteria	Scotchbond Universal (Total-Etch)	Scotchbond Universal (Self-Etch)	Adper Scotchbond Multi-Purpose (Total-Etch)
Retention	96	87	74
Marginal Discoloration	82	60	65
Marginal Integrity	77	50	65
Secondary Caries	100	100	100

Data from a 5-year clinical evaluation using modified Cvar and Ryge Criteria.[3]

Table 4: Microshear Bond Strength of Scotchbond Universal to Dentin (In Vitro)

Application Mode	Tooth Type	24-hour Mean MSBS (MPa)	6-month Mean MSBS (MPa)
Self-Etch	Primary	18.8 ± 4.1	16.0 ± 2.9
Etch-and-Rinse	Primary	12.3 ± 2.3	11.9 ± 3.7
Self-Etch	Permanent	22.8 ± 4.1	17.2 ± 4.4
Etch-and-Rinse	Permanent	19.1 ± 2.7	16.2 ± 2.6

Microshear bond strength (MSBS) was found to be significantly higher in self-etch mode and in permanent teeth. Bond strength decreased over time for all groups.[4][5]

Experimental Protocols

Protocol for In Vivo Shear Bond Strength Testing (Adapted from Animal Model Study)

This protocol is based on the methodology used for evaluating the in vivo shear bond strength of early Scotchbond adhesives.

• Animal Model: Canine model is often utilized for initial in vivo screening of dental bonding systems.[1]

• Tooth Preparation:

  • Select canine and molar teeth.

  • Create flat enamel and dentin surfaces at varying depths (superficial, middle, deep) using diamond burs under water cooling.

  • Polish the surfaces with 600-grit silicon carbide paper.

• Adhesive Application:

  • Enamel: Etch with 37% phosphoric acid for 15 seconds, rinse thoroughly, and dry.

  • Dentin: Apply the adhesive according to the manufacturer's instructions for the specific Scotchbond system being tested.

  • Apply "Scotchbond 2" and light-cure as per instructions.

• Restoration Placement:

  • Place a composite resin (e.g., Silux) in a gelatin capsule matrix over the bonded surface.

  • Light-cure the composite resin.

• Bond Strength Testing:

  • After a specified time (e.g., 24 hours), euthanize the animal and section the teeth.

  • Mount the sectioned teeth in a testing apparatus.

  • Apply a shear load to the composite cylinder at the adhesive interface until failure.

  • Calculate the shear bond strength in megapascals (MPa).

Protocol for a Randomized Clinical Trial in Non-Carious Cervical Lesions (NCCLs)

This protocol is a synthesis of methodologies from multiple clinical trials on Scotchbond Universal adhesives.[2][6][7]

• Patient Selection:

  • Inclusion Criteria: Adults with at least two non-carious cervical lesions (NCCLs) requiring restoration, good general and oral health, and availability for follow-up.[2][8]

  • Exclusion Criteria: Rampant caries, advanced periodontal disease, heavy smoking, and known allergies to the materials being used.[2]

• Study Design:

  • A randomized, controlled, split-mouth or parallel-group design is recommended.[9]

  • Blind patients and clinical evaluators to the treatment allocation.[2]

• Restorative Procedure:

  • Isolate the tooth with a rubber dam.

  • Clean the lesion with a pumice slurry.

  • If required by the study design, prepare a short cervical bevel.[2]

  • Randomly allocate the lesion to a treatment group (e.g., Scotchbond Universal Total-Etch, Scotchbond Universal Self-Etch, control adhesive).

  • Total-Etch Application:

    • Apply 35-37% phosphoric acid etchant to enamel for 15-30 seconds and dentin for 15 seconds.[7]

    • Rinse thoroughly for 15 seconds and gently air-dry, leaving the dentin moist.[7]

    • Actively apply the adhesive for 20 seconds.[7]

    • Gently air-dry for approximately 5 seconds to evaporate the solvent.[7]

    • Light-cure for 10-20 seconds.[7]

  • Self-Etch Application:

    • Actively apply the adhesive to the cavity for 20 seconds.[7]

    • Gently air-dry for approximately 5 seconds.[7]

    • Light-cure for 10 seconds.[7]

  • Place a nano-hybrid composite resin in increments and light-cure each layer.

  • Finish and polish the restoration.

• Clinical Evaluation:

  • Conduct evaluations at baseline, 6 months, 1 year, 2 years, and annually thereafter.

  • Use modified United States Public Health Service (USPHS) or FDI World Dental Federation criteria to assess:[2][10]

    • Retention

    • Marginal adaptation

    • Marginal discoloration

    • Secondary caries

    • Post-operative sensitivity

Biocompatibility Considerations

Clinical studies have evaluated the biocompatibility of Scotchbond adhesives. Early research on an experimental adhesive system with controls including light-cured Scotch-bond showed acceptable human pulp response with no postoperative sensitivity or pain within a 4-241 day observation period.[11] In vitro studies on later generations of Scotchbond adhesives have shown some level of cytotoxicity in cell cultures, which varies depending on the specific formulation and concentration.[12] Biocompatibility evaluations for newer products like Scotchbond Universal Plus are performed according to ISO 10993 and ISO 7405 standards to ensure safety for their intended use.[13]

Visualizations

References

• 1. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Two-year clinical trial of a universal adhesive in total-etch and self-etch mode in non-carious cervical lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. plandent.com [plandent.com]
• 4. Microshear Bond Strength of Scotchbond Universal Adhesive to Primary and Permanent Dentin: A Six-Month in Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. Clinical Outcomes and Quantitative Margin Analysis of a Universal Adhesive Using a Randomized Clinical Trial over Three Years - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dental Adhesives for Tooth Wear · Info for Participants · Clinical Trial 2025 | Power | Power [withpower.com]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. Prospective, randomized clinical trial evaluating the clinical performance of a new universal adhesive in Class I and Class II restorations at 1 year - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Clinical biocompatibility of an experimental dentine-enamel adhesive for composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of Adper™ Scotchbond™ 1 XT, Clearfil™ SE Bond 2 and Scotchbond™ Universal in Odontoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. multimedia.3m.com [multimedia.3m.com]

Standardized Research Protocol for the Application of Scotchbond 2 Dental Adhesive

For Research Use Only. Not for clinical use.

Introduction

Scotchbond 2, a second-generation dental adhesive, has been a material of interest in numerous dental research studies. This document provides a standardized protocol for the application of Scotchbond 2 in a research setting to ensure consistency and reproducibility of experimental results. The protocol is intended for researchers, scientists, and professionals in the field of dental material science and drug development.

Chemical Composition

Scotchbond 2 is a multi-component adhesive system. While the exact proprietary formulation is not fully disclosed, the key components identified in the literature include:

• Scotchprep Dentin Primer: A solution containing maleic acid and 2-hydroxyethyl methacrylate (HEMA) in a water and ethanol solvent.[1] This primer is acidic and designed to modify the smear layer on the dentin surface.

• Scotchbond 2 Adhesive Resin: A light-curable adhesive containing phosphate esters of BIS-GMA.[2]

Materials and Equipment

• Scotchbond 2 Dental Adhesive kit (containing Scotchprep Dentin Primer and Scotchbond 2 Adhesive Resin)

• Extracted human or bovine teeth (stored in a 0.1% thymol solution)

• Low-speed diamond saw

• Silicon carbide (SiC) abrasive papers (e.g., 180-grit and 600-grit)

• Polishing machine

• Phosphoric acid etchant (35-37%)

• Micro-applicator brushes

• Compressed air source (oil-free)

• Dental curing light (e.g., VISILUX 2 or equivalent, with an output of at least 550 mW/cm²)

• Restorative composite resin

• Universal testing machine (for bond strength testing)

• Scanning Electron Microscope (SEM) (for morphological analysis)

Detailed Experimental Protocols

Substrate Preparation

• Tooth Selection and Storage: Use extracted, non-carious human or bovine teeth stored in a 0.1% thymol solution to prevent bacterial growth.

• Sectioning: Section the teeth to expose a flat dentin or enamel surface using a low-speed diamond saw under water cooling to prevent overheating.

• Smear Layer Creation: Create a standardized smear layer by grinding the exposed surface with 600-grit silicon carbide paper for 60 seconds under water irrigation. This step is crucial for simulating clinical conditions and ensuring a consistent bonding substrate.

Scotchbond 2 Application Protocol

This protocol is a synthesis of methodologies reported in various research studies.

• Enamel Etching (if applicable):

  • Apply 37% phosphoric acid gel to the enamel surfaces for 15-30 seconds.

  • Rinse thoroughly with water for 15 seconds.

  • Dry the etched enamel with a gentle stream of oil-free air until it appears frosty-white.

• Dentin Conditioning (Priming):

  • Apply Scotchprep Dentin Primer to the prepared dentin surface using a micro-applicator brush.

  • Keep the surface moist with the primer for 60 seconds , agitating the primer gently with the brush.

  • Dry the primed surface with a gentle stream of compressed air for 15 seconds until a dull surface is observed. Do not desiccate the dentin.

• Adhesive Application:

  • Apply a thin, uniform layer of Scotchbond 2 Light Cure Dental Adhesive to the primed dentin and/or etched enamel surface with a clean micro-applicator brush.

  • Thin the adhesive layer with a gentle stream of compressed air to ensure an even film.

• Light Curing:

  • Polymerize the adhesive layer by exposing it to a visible light curing unit for 30 seconds . Ensure the light guide tip is held as close as possible to the surface without touching it.

• Restorative Application:

  • Place the restorative composite resin in increments over the cured adhesive layer.

  • Light cure each increment according to the manufacturer's instructions for the composite material.

Bond Strength Testing Protocol (Shear Bond Strength - SBS)

• Specimen Preparation:

  • Prepare the tooth substrate and apply Scotchbond 2 as described above.

  • Place a gelatin capsule or a Teflon mold with a defined diameter (e.g., 3 mm) over the bonded surface.

  • Fill the mold with composite resin in increments, light-curing each increment.

  • Store the bonded specimens in distilled water at 37°C for 24 hours.

• Testing Procedure:

  • Mount the specimen in a universal testing machine.

  • Apply a shear load to the base of the composite cylinder at a crosshead speed of 0.5 mm/min until failure occurs.

  • Record the load at failure (in Newtons).

• Calculation:

  • Calculate the shear bond strength in megapascals (MPa) using the formula: SBS (MPa) = Force (N) / Area (mm²)

Quantitative Data Summary

The following tables summarize shear bond strength (SBS) data for Scotchbond 2 as reported in various research studies. It is important to note that direct comparisons between studies may be challenging due to variations in methodologies.

Substrate	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Reference Study
Dentin	6.9 - 8.5	-	Roulet & Duke (1989)[3]
Dentin	8.8	3.5	Retief et al. (1989)
Dentin	7.9	2.7	Retief et al. (1989)
Dentin	6.8	2.5	Retief et al. (1989)
Dentin	8.1	4.2	Retief et al. (1989)
Dentin	5.3	2.4	Retief et al. (1989)

Visualizations

Experimental Workflow

References

• 1. media.dentalcompare.com [media.dentalcompare.com]
• 2. media.dentalcompare.com [media.dentalcompare.com]
• 3. multimedia.3m.com [multimedia.3m.com]

Technical Notes & Optimization

analysis of bond failure modes with "Scotchbond 2" adhesive

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing "Scotchbond 2" adhesive in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may be encountered during experimental procedures involving Scotchbond 2.

Q1: We are experiencing lower than expected bond strength values. What are the potential causes?

A1: Low bond strength can stem from several factors throughout the experimental process. Consider the following:

• Substrate Contamination: The bonding surface must be clean. Contaminants like oils, grease, or even silicone release agents from the environment can prevent proper adhesion.[1] Skin contact can also transfer oils, so proper handling is crucial.[1]

• Improper Surface Preparation: Ensure that the enamel or dentin surface is prepared according to your experimental protocol. For etch-and-rinse adhesives, the effectiveness of the acid etching step is critical.

• Adhesive Application: The manufacturer's instructions for application are crucial.[2] For many dental adhesives, this involves scrubbing the adhesive for a specific duration (e.g., 20 seconds) and then properly air-thinning it to evaporate the solvent and leave a uniform layer.[2]

• Inadequate Curing: Verify that your light-curing unit is functioning correctly and that the light intensity is adequate.[2] The curing time should be as specified by the manufacturer. Under-curing will result in a weak adhesive layer.[3]

• Substrate Differences: Bond strengths can vary significantly depending on the substrate. For instance, bond strengths to deep dentin are often lower than to superficial dentin.[4] Similarly, bond strengths to enamel and dentin differ.[4]

Q2: How do we classify the type of bond failure we are observing?

A2: Bond failures are typically categorized into three main types, which can be identified by examining the fractured surfaces, often with a stereomicroscope or scanning electron microscope (SEM).[5]

• Adhesive Failure: The failure occurs at the interface between the adhesive and the substrate (e.g., dentin). This indicates a problem with the bond to the tooth surface.[5][6][7]

• Cohesive Failure: The failure occurs within the adhesive material itself or within the substrate (dentin or composite resin).[5][6][7] If the adhesive breaks, it suggests the bond to the substrates was stronger than the internal strength of the adhesive.[6]

• Mixed Failure: This is a combination of both adhesive and cohesive failure modes.[5][8]

Q3: Our bond failure analysis shows predominantly adhesive failures. How can we troubleshoot this?

A3: Adhesive failure points to a problem at the bonding interface.[7] Key areas to investigate include:

• Etching Protocol: If using an etch-and-rinse technique, ensure the phosphoric acid is applied for the correct duration and thoroughly rinsed.

• Moisture Control: Dentin bonding can be sensitive to moisture. Over-drying the dentin after etching can collapse the collagen network, while excessive moisture can interfere with bonding. Achieving a "visibly moist" surface is often recommended for etch-and-rinse systems.

• Adhesive Application: Ensure the adhesive is applied actively (e.g., scrubbed) to allow for proper infiltration into the tooth structure.

Q4: We are observing inconsistent results across our samples. What could be the cause?

A4: Inconsistent results are often due to variability in procedural steps.[1]

• Operator Variability: Ensure all operators are following the exact same protocol. Manual application of adhesive can vary in terms of amount and pressure.[1]

• Substrate Variability: Teeth themselves have inherent biological variability. Using teeth from a consistent source and standardizing the location on the tooth from which samples are prepared (e.g., superficial dentin from the buccal surface of molars) can help reduce this.[4]

• Material Storage: Ensure the adhesive has been stored correctly and is not expired. Improper storage can degrade the material.[3]

Quantitative Data: Bond Strength

The following tables summarize shear bond strength data for Scotchbond 2 and comparative data for its successor, Scotchbond Universal, to provide context.

Table 1: In Vivo Shear Bond Strength of Scotchbond 2

Tooth Type	Dentin Depth	Mean Shear Bond Strength (MPa)
Canine	Superficial	6 - 8
Canine	Middle	6 - 8
Canine	Deep	~3
Molar	Any Depth	~3

Data extracted from an in vivo study on dogs. Note that molar bond strengths were observed to be lower than those in canines.[4]

Table 2: Microshear Bond Strength (μSBS) of a Universal Adhesive System

Substrate	Etching Mode	Time	Mean μSBS (MPa)	Standard Deviation (SD)
Primary Dentin	Etch-and-Rinse	24 hours	12.3	2.3
Primary Dentin	Self-Etch	24 hours	18.8	4.1
Primary Dentin	Etch-and-Rinse	6 months	11.9	3.7
Primary Dentin	Self-Etch	6 months	16.0	2.9
Permanent Dentin	Etch-and-Rinse	24 hours	19.1	2.7
Permanent Dentin	Self-Etch	24 hours	22.8	4.1
Permanent Dentin	Etch-and-Rinse	6 months	16.2	2.6
Permanent Dentin	Self-Etch	6 months	17.2	4.4

This data is for Scotchbond Universal Adhesive and illustrates the influence of etching mode, substrate type, and aging on bond strength.[9]

Experimental Protocols

1. Shear Bond Strength (SBS) Testing Protocol

This protocol is a generalized procedure based on standard methodologies.[10]

• Tooth Preparation: Human or bovine teeth are embedded in acrylic resin discs. The enamel or dentin surface is ground flat using silicon carbide (SiC) paper (e.g., 320-grit) to create a standardized bonding substrate.[10]

• Cleaning: The prepared surfaces are ultrasonically cleaned in deionized water to remove grinding debris.[10]

• Adhesive Application:

  • For total-etch (etch-and-rinse) mode, a phosphoric acid etchant (e.g., 35%) is applied for 15 seconds, rinsed, and gently air-dried, leaving the surface moist.[11]

  • The adhesive (Scotchbond 2) is applied to the prepared surface according to the manufacturer's instructions, which typically involves scrubbing for 20 seconds.[10]

  • The adhesive is gently air-dried to evaporate the solvent and then light-cured for 10 seconds.[10]

• Composite Buildup: A composite resin cylinder is built on the cured adhesive surface. This is often done using a mold, such as a plastic tube or a specialized jig (e.g., Ultradent Shear Test mold), to create a cylinder of a specific diameter (e.g., 2.38 mm).[10] The composite is then light-cured.

• Storage: Specimens are stored in distilled water at 37°C for 24 hours before testing.[10]

• Testing: A shear load is applied to the base of the composite cylinder using a universal testing machine (e.g., Instron) at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.[10]

• Failure Analysis: The debonded surfaces are examined under a microscope to determine the failure mode (adhesive, cohesive, or mixed).[10]

2. Microtensile Bond Strength (μTBS) Testing Protocol

This method allows for the testing of smaller bond areas and can provide more uniform stress distribution.[12][13]

• Tooth Preparation and Bonding: A flat dentin surface is prepared, and the adhesive and a composite resin buildup are applied, similar to the shear bond strength protocol.

• Specimen Sectioning: The restored tooth is sectioned into multiple resin-dentin beams (e.g., 0.9 x 0.9 mm cross-section) using a low-speed diamond saw under water cooling.[12]

• Storage: The beams are stored in a medium such as distilled water or artificial saliva for a specified period (e.g., 24 hours or longer for aging studies).[12]

• Testing: Each beam is mounted onto a testing jig using a cyanoacrylate adhesive.[12] A tensile load is applied by a universal testing machine at a specific crosshead speed (e.g., 0.5 mm/min) until the beam fractures.[12]

• Data Calculation: The μTBS (in MPa) is calculated by dividing the failure load (in Newtons) by the cross-sectional area of the bond interface (in mm²).[12]

• Failure Analysis: The fracture mode of each debonded beam is analyzed microscopically.[8]

Visualizations

Caption: Logical workflow for troubleshooting bond failure.

Caption: Experimental workflow for bond failure analysis.

References

• 1. assemblymag.com [assemblymag.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. unicheminc.com [unicheminc.com]
• 4. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gluegun.com [gluegun.com]
• 7. brighton-science.com [brighton-science.com]
• 8. researchgate.net [researchgate.net]
• 9. Microshear Bond Strength of Scotchbond Universal Adhesive to Primary and Permanent Dentin: A Six-Month in Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dentaladvisor.com [dentaladvisor.com]
• 11. multimedia.3m.com [multimedia.3m.com]
• 12. Micro-tensile bond strength [bio-protocol.org]
• 13. View of Three different adhesive systems; three different bond strength test methods [medicaljournalssweden.se]

strategies to improve the bond strength of "Scotchbond 2" to dentin

This guide provides researchers, scientists, and drug development professionals with technical support for optimizing the bond strength of Scotchbond 2 dental adhesive to dentin. It includes frequently asked questions, troubleshooting guides, quantitative data, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of Scotchbond 2 adhesion to dentin?

Scotchbond 2 is a second-generation dental adhesive that relies on a smear layer-modifying approach. Unlike later generations that completely remove or dissolve the smear layer to form a distinct hybrid layer, Scotchbond 2 chemically interacts with and modifies the smear layer (a layer of debris from tooth preparation) to create a bond. The adhesive contains functional monomers that can chelate to the calcium in the hydroxyapatite of the dentin and smear layer, forming a chemical bond. Micromechanical retention is less pronounced compared to etch-and-rinse systems.

Q2: What is the recommended procedure for applying Scotchbond 2 to dentin?

The general application procedure involves:

• Dentin Surface Preparation: Prepare the dentin surface as per your experimental protocol. A standardized surface finish is crucial for reproducible results[1].

• Cleaning and Drying: Gently clean the surface and dry it with a gentle stream of oil-free air. Avoid over-drying the dentin, as this can compromise bond strength[1][2].

• Adhesive Application: Apply a thin, uniform layer of Scotchbond 2 to the dentin surface.

• Air Thinning: Use a gentle stream of air to evaporate the solvent and create a thin, even film.

• Light Curing: Polymerize the adhesive layer using a dental curing light for the manufacturer-recommended duration.

• Composite Application: Apply the restorative composite material and cure.

Q3: Does acid etching improve the bond strength of Scotchbond 2 to dentin?

The use of a separate acid etching step with Scotchbond 2 is not the standard protocol, as it is designed to work with the smear layer. Aggressive acid etching can remove the smear layer that the adhesive is designed to interact with, potentially leading to lower bond strengths. However, some studies on similar adhesive systems have explored mild etching protocols. For optimal results, adhering to the manufacturer's instructions is recommended.

Q4: How does dentin moisture level affect the bond strength of Scotchbond 2?

Dentin moisture is a critical factor. Over-drying the dentin surface can lead to the collapse of the collagen fiber network, hindering adhesive penetration and resulting in reduced bond strength[1][2]. Conversely, an overly wet surface can interfere with the chemical interaction of the adhesive and prevent complete polymerization. The ideal condition is a visibly moist but not wet surface.

Q5: Can the bond strength of Scotchbond 2 be improved by altering the application technique?

Yes, technique plays a significant role. A systematic review of universal adhesives suggests that strategies such as active "scrubbing" of the adhesive on the tooth surface for the recommended time (e.g., 20 seconds), applying multiple layers, and ensuring adequate air-drying to evaporate the solvent can improve bond performance[3][4][5]. While these studies focus on newer adhesives, the principles of ensuring thorough surface wetting and solvent evaporation are applicable.

Troubleshooting Guide: Poor Bond Strength

This guide addresses common issues encountered during bond strength testing experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or Inconsistent Bond Strength Values	Dentin Surface Contamination: Saliva, blood, or oils from handling can interfere with bonding[6].	Ensure a clean, isolated working field. Handle prepared dentin surfaces with care to avoid contamination.
Improper Dentin Moisture: The surface may be over-dried or over-wetted[1][2].	After rinsing, gently blot the surface with a cotton pellet to achieve a moist, glistening appearance without pooled water.
Incorrect Adhesive Application: The adhesive layer may be too thick, too thin, or unevenly applied[6].	Apply a uniform coat and gently air-thin until the liquid no longer moves to ensure solvent evaporation and a consistent film thickness[7].
Inadequate Curing: Insufficient light-curing time or intensity can lead to incomplete polymerization.	Verify the output of your curing light and ensure the tip is held close to the surface for the full recommended time.
Substrate Variability: Bond strengths can differ based on the location within the tooth (e.g., superficial vs. deep dentin)[8].	Standardize the dentin depth and location for all specimens in your study to minimize variability.
Pre-test Failures (Debonding during sample preparation)	Severe Procedural Error: This often indicates a significant deviation in one of the key steps.	Review the entire experimental workflow, paying close attention to surface preparation, moisture control, and adhesive application steps.
Expired or Improperly Stored Materials: Adhesive components can degrade over time.	Check the expiration dates of all materials and ensure they have been stored according to the manufacturer's instructions.
High Standard Deviation in Results	Operator Variability: Inconsistent execution of the bonding protocol across samples[9].	Ensure all operators are calibrated and follow a standardized, written protocol. Involve multiple operators to distribute any inherent variability[9].
Inconsistent Sample Preparation: Variations in dentin surface grinding, smear layer creation, or specimen dimensions.	Use standardized procedures for tooth sectioning and surface preparation (e.g., using the same grit of SiC paper)[10][11].

Quantitative Data Summary

The following tables summarize bond strength data from relevant studies. Note that data for the older Scotchbond 2 system is limited in recent literature.

Table 1: In Vivo Shear Bond Strength of Scotchbond 2 to Canine Dentin (MPa) [8]

Dentin Depth	Mean Shear Bond Strength (MPa)
Superficial	6 - 8
Middle	6 - 8
Deep	~3

Data indicates that bond strength is significantly lower in deep dentin compared to superficial and middle dentin.[8]

Table 2: Effect of Dentin Moisture on Shear Bond Strength (SBS) of a Universal Adhesive (Scotchbond Universal) in Etch-and-Rinse Mode (MPa) [1][2]

Dentin Condition	Mean SBS (MPa) ± SD	Statistical Grouping*
Moist (Optimal)	38.5 ± 5.6	B
Over-dried	27.0 ± 3.3	C
Over-wet	19.9 ± 3.9	D

*Groups with different letters are statistically different (p<0.05). This data, while not for Scotchbond 2 specifically, illustrates the critical impact of moisture control on bond strength for resin adhesives.[1][2]

Experimental Protocols

Protocol: Shear Bond Strength (SBS) Testing

This protocol outlines a common method for evaluating the bond strength of an adhesive to dentin.

1. Specimen Preparation: a. Select sound, extracted human or bovine teeth stored appropriately. b. Embed the teeth in acrylic resin, leaving the desired bonding surface exposed. c. Create a flat dentin surface by grinding with a water-cooled mechanical grinder using a series of silicon carbide (SiC) papers (e.g., 320-grit followed by 600-grit) to create a standardized smear layer[10]. d. Store prepared specimens in water to prevent dehydration.

2. Bonding Procedure: a. Isolate the bonding area on the dentin surface using a circular sticker with a defined diameter (e.g., 3-4 mm). b. Follow the specific application protocol for Scotchbond 2 (see FAQs). This includes surface conditioning (if any), adhesive application, air-thinning, and light-curing. c. Place a composite resin cylinder over the bonded area. This can be done by incrementally packing composite into a mold (e.g., a Tygon tube) placed on the surface and light-curing each increment. d. Remove the mold carefully after the final cure.

3. Storage and Thermocycling (Optional): a. Store the bonded specimens in distilled water at 37°C for 24 hours before testing[1]. b. For aging studies, specimens can be subjected to thermocycling (e.g., 5,000 cycles between 5°C and 55°C) to simulate oral conditions[1].

4. Mechanical Testing: a. Mount the specimen in a universal testing machine equipped with a shear loading jig (e.g., a wire loop or knife-edge plunger)[9]. b. Apply a compressive load to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 or 1.0 mm/min) until failure occurs[10][12]. c. Record the peak load at failure in Newtons (N).

5. Data Calculation and Analysis: a. Calculate the shear bond strength in Megapascals (MPa) by dividing the failure load (N) by the bonded surface area (mm²). b. Analyze the data using appropriate statistical methods (e.g., ANOVA, t-test). c. Examine the fractured surfaces under a microscope to determine the failure mode (e.g., adhesive, cohesive in dentin, or cohesive in composite).

Visual Guides

Workflow for Dentin Bonding

The following diagram illustrates the critical steps and decision points in a typical experimental workflow for dentin bonding with Scotchbond 2.

Caption: Experimental workflow for shear bond strength testing.

Troubleshooting Logic Diagram

This diagram provides a logical path for diagnosing the cause of poor bond strength results.

Caption: Troubleshooting flowchart for low bond strength values.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of dentin moisture on bonding of "universal" adhesives IADR Abstract Archives [iadr.abstractarchives.com]
• 3. Bond Strength of Universal Adhesives to Dentin: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. assemblymag.com [assemblymag.com]
• 7. media.dentalcompare.com [media.dentalcompare.com]
• 8. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validity of bond strength tests: A critical review: Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Optimizing Dental Bond Strength: Insights from Comprehensive Literature Review and Future Implications for Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Inconsistent Bond Strength with Dental Adhesives

This technical support center provides guidance for researchers, scientists, and drug development professionals experiencing inconsistent bond strength results, with a focus on issues analogous to those that may be encountered with multi-step etch-and-rinse adhesives like "Scotchbond 2". While the product name "Scotchbond 2" is used, the principles and troubleshooting steps outlined here are broadly applicable to this class of dental adhesives.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in our shear bond strength results. What are the most common causes?

A1: Inconsistent bond strength is a frequent challenge in dental adhesion research. The variability can stem from several sources, which can be broadly categorized as operator-dependent, substrate-related, and material or procedural factors. Operator experience and technique sensitivity are major contributors.[1] Substrate variability, such as the type of tooth (e.g., molar vs. cuspid) and the specific location on the tooth (e.g., enamel vs. dentin, superficial vs. deep dentin), also significantly impacts bond strength.[2][3] Procedural aspects, including etching time, adhesive application, and curing, must be meticulously controlled.

Q2: How much do operator skill and experience influence bond strength outcomes?

A2: Operator experience can significantly affect the bond strength of adhesive systems.[1] The application of dental adhesives is a technique-sensitive procedure involving multiple steps.[1] Variations in handling, such as the duration and pressure of air blowing to evaporate the solvent, can alter the adhesive layer thickness and its polymerization, thereby affecting bond strength.[1] It is crucial to ensure all operators are thoroughly trained and follow a standardized protocol.

Q3: Can the tooth substrate itself be a source of inconsistent results?

A3: Absolutely. The dental substrate is inherently heterogeneous. Bond strength can vary depending on:

• Tooth Type: Different types of teeth (e.g., molars, incisors) can yield different bond strengths due to variations in enamel and dentin structure.[3][4]

• Substrate Type: Enamel generally provides higher and more predictable bond strengths than dentin.[3]

• Dentin Depth: Bond strength to dentin can decrease as the depth of the dentin increases (superficial vs. middle vs. deep dentin).[3]

• Dentin Origin: There can be differences in bond strength between human and bovine teeth, which are often used in in-vitro studies.[2]

Q4: What is the expected shear bond strength for an etch-and-rinse adhesive like Scotchbond 2?

A4: Published in-vivo studies on canines have reported shear bond strengths for Scotchbond 2 to acid-etched enamel in the range of 10-11 MPa.[3] For dentin, the bond strengths were found to be in the range of 6-8 MPa for superficial and middle cuspid dentin.[3] It is important to note that these values can be influenced by a multitude of factors in a laboratory setting.[2][4]

Troubleshooting Guide

Problem: High Standard Deviations in Bond Strength Data

This is a common indicator of a lack of standardization in the experimental protocol.

Possible Causes & Solutions:

• Inconsistent Operator Technique:

  • Solution: Implement a rigorous training and calibration program for all operators. Ensure strict adherence to the manufacturer's instructions for use.[5][6] A standardized protocol for each step is critical.[1]

• Substrate Variability:

  • Solution: Standardize the tooth type and the location of the bonding area. For dentin bonding, control for the depth of the dentin.[2][3] If possible, use teeth from a single source.

• Inadequate Surface Preparation:

  • Solution: Ensure consistent and correct application of the etchant for the recommended time. The rinsing and drying steps are also critical. Over-drying the dentin can lead to collagen fiber collapse and reduced bond strength.[7]

Problem: Consistently Low Bond Strength Values

If the mean bond strength is lower than expected, it could point to a systematic error in the procedure or materials.

Possible Causes & Solutions:

• Improper Adhesive Application:

  • Solution: Ensure the adhesive is applied actively and for the recommended duration to ensure proper infiltration into the etched tooth structure.[6]

• Insufficient Curing:

  • Solution: Verify the output of the curing light and ensure it is within the manufacturer's specifications. The curing time should be strictly followed.[5]

• Expired or Improperly Stored Materials:

  • Solution: Check the expiration dates of all materials, including the adhesive and etchant. Store all components according to the manufacturer's instructions.[8]

• Contamination:

  • Solution: Ensure the bonding surface is kept free of contaminants like saliva, blood, or oil from air lines.[9]

Quantitative Data Summary

The following table summarizes shear bond strength data for Scotchbond 2 from an in-vivo study.

Substrate	Mean Shear Bond Strength (MPa)	Tooth Type
Enamel (Acid-Etched)	10 - 11	Canine
Superficial Cuspid Dentin	6 - 8	Canine
Middle Cuspid Dentin	6 - 8	Canine
Deep Cuspid Dentin	Lower than superficial/middle	Canine
Molar Dentin	Lower than cuspid dentin	Molar

Data extracted from a study by T. G. Berry et al., published in Dental Materials (1991).[3]

Experimental Protocols

Key Experiment: Shear Bond Strength Testing

This protocol provides a general methodology for in-vitro shear bond strength testing.

• Tooth Preparation:

  • Select sound, extracted human or bovine teeth.

  • Embed the teeth in acrylic resin, leaving the desired bonding surface exposed.

  • Grind the exposed surface to create a flat enamel or dentin surface. A 600-grit silicon carbide paper is commonly used to create a standardized smear layer.[10]

• Bonding Procedure:

  • Etching: Apply a phosphoric acid etchant (typically 35-37%) to the prepared surface for the time specified by the adhesive manufacturer (usually 15-30 seconds).

  • Rinsing: Thoroughly rinse the etchant with water for the same duration as the etching time.

  • Drying: Gently air-dry the surface. For dentin, it is crucial to leave the surface visibly moist. Over-drying can compromise bond strength.[7]

  • Adhesive Application: Apply the adhesive according to the manufacturer's instructions, which typically involves a specific application time and rubbing motion.[6]

  • Solvent Evaporation: Gently air-thin the adhesive layer to evaporate the solvent.

  • Light Curing: Light-cure the adhesive for the recommended time using a calibrated curing light.[6]

• Composite Application:

  • Place a composite resin cylinder (e.g., 2mm in diameter and 2mm in height) onto the bonded surface.

  • Light-cure the composite incrementally according to the manufacturer's instructions.

• Storage:

  • Store the bonded specimens in distilled water at 37°C for 24 hours before testing.

• Shear Bond Strength Testing:

  • Mount the specimen in a universal testing machine.

  • Apply a shear load to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until failure occurs.[1]

  • The shear bond strength (in MPa) is calculated by dividing the failure load (in Newtons) by the bonded surface area (in mm²).

Visualizations

Caption: Troubleshooting workflow for inconsistent bond strength results.

Caption: Experimental workflow for shear bond strength testing.

References

• 1. Influence of operator experience on bond strength of different adhesives to dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Factors affecting the bond strength of self-etch adhesives: A meta-analysis of literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of Bonding Effectiveness of Adhesive Materials to Tooth Structure using Bond Strength Test Methods: A Review of Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Scotchbond Universal Instructions | Easy Step-by-Step Guide [portervillehomes.net]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. multimedia.3m.com [multimedia.3m.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. multimedia.3m.com [multimedia.3m.com]

Technical Support Center: Scotchbond 2 Bond Performance and Moisture Contamination

Welcome to the technical support center for researchers and scientists utilizing Scotchbond 2. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the impact of moisture contamination on the bond performance of this dental adhesive. While specific data for Scotchbond 2 is limited in contemporary literature, this guide synthesizes available information and established principles of adhesive dentistry to address common experimental challenges.

Troubleshooting Guide: Bond Failure and Inconsistent Results

Encountering variability in bond strength or premature bond failure during your experiments can be a significant setback. Moisture contamination is a primary suspect in such cases. This guide will help you diagnose and resolve these issues.

Problem: Low or Inconsistent Bond Strength

Possible Cause: Inadequate moisture control on the dentin or enamel surface prior to adhesive application.

Troubleshooting Steps:

• Surface Moisture Assessment:

  • Overly Dry Surface: Air-drying the dentin for an extended period can lead to the collapse of the collagen fiber network, hindering the penetration of the adhesive and the formation of a proper hybrid layer.

  • Overly Wet Surface: Excess water can dilute the adhesive, interfere with its polymerization, and prevent intimate contact with the tooth structure.

• Recommended Surface Preparation:

  • After etching and rinsing, gently dry the surface with a light stream of oil-free air or by blotting with a moist cotton pellet. The ideal surface should have a glossy, moist appearance, not desiccated or with visible water pooling.

• Environmental Control:

  • Ensure a dry operating field. The use of a rubber dam is the preferred method for isolation in clinical settings and can be adapted for in-vitro experiments to prevent salivary or water contamination.[1]

Problem: Premature Debonding of Restorative Material

Possible Cause: Contamination during the application process.

Troubleshooting Steps:

• Contamination Source Identification:

  • Saliva: Even minute amounts of saliva can compromise the bond by depositing glycoproteins that interfere with the adhesive interface.

  • Water: Contamination from the water source used for rinsing or from environmental humidity can be a factor. The mineral content in hard water can also leave precipitates that hinder bonding.[2]

  • Oils/Other Contaminants: Ensure air syringes and instruments are free from oil or other residues.

• Decontamination Protocol:

  • If contamination occurs after etching, re-etch the surface for a shorter duration (e.g., 5-10 seconds), rinse thoroughly, and then proceed with the bonding application on a properly moist surface.

Frequently Asked Questions (FAQs)

Q1: What is the ideal level of dentin moisture for optimal bond strength with Scotchbond 2?

A1: While specific quantitative data for Scotchbond 2 is scarce in recent literature, earlier generations of dentin adhesives generally perform better on moist dentin compared to completely dry surfaces. For "Scotchbond Multi-Purpose," a related product, bond strengths were higher on moist dentin (21.8 MPa) compared to dry dentin (17.8 MPa). The aim is to keep the collagen network hydrated and expanded to allow for proper infiltration of the adhesive. An overly wet surface, however, will weaken the bond.

Q2: How does water contamination affect the chemical components of Scotchbond 2?

A2: Water can interfere with the polymerization of the resin monomers in the adhesive. It can also lead to a plasticizing effect within the polymer network over time, reducing the durability of the bond.[2] The detrimental effect of moisture is a known factor in the degradation of the adhesive interface.[3]

Q3: My experiment involves long-term water storage. What should I expect in terms of bond degradation?

A3: Long-term water storage can lead to hydrolytic degradation of the adhesive interface, resulting in a decrease in bond strength over time.[3] Water sorption can lead to the formation of nanocavities within the polymer matrix, contributing to the degradation of the adhesive.[3]

Q4: Can I use Scotchbond 2 in a self-etch mode to reduce technique sensitivity to moisture?

A4: Scotchbond 2 is a second-generation adhesive that typically requires a separate etching step with phosphoric acid (etch-and-rinse technique). It is not designed to be used in a self-etch mode. For improved moisture tolerance and reduced technique sensitivity, consider using a universal adhesive designed for multiple etching modes.

Quantitative Data on Bond Strength

The following table summarizes available shear bond strength data for Scotchbond 2 and a related product. It is important to note the limited availability of data specifically for Scotchbond 2 under varied moisture conditions.

Adhesive System	Substrate	Moisture Condition	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)
Scotchbond 2	Dentin	Dry	5.3 - 8.8	2.4 - 4.2
Scotchbond 2	Superficial/Middle Cuspid Dentin	Not Specified (in vivo)	6 - 8	Not Specified
Scotchbond Multi-Purpose	Dentin	Dry	17.8	Not Specified
Scotchbond Multi-Purpose	Dentin	Moist	21.8	Not Specified
Scotchbond Multi-Purpose	Enamel	Dry	14.2	Not Specified
Scotchbond Multi-Purpose	Enamel	Moist	17.0	Not Specified

Experimental Protocols

Shear Bond Strength Testing of Scotchbond 2 (Adapted from published methodology)

• Specimen Preparation:

  • Embed extracted human or bovine teeth in acrylic resin.

  • Grind the occlusal surface to expose a flat dentin surface using a series of silicon carbide papers (e.g., 180-grit followed by 600-grit) under water cooling.

• Etching and Drying:

  • Apply 35-37% phosphoric acid etchant to the prepared dentin surface for 15 seconds.

  • Rinse thoroughly with water for 15 seconds.

  • For Dry Condition: Dry the surface with compressed air for 15 seconds.

  • For Moist Condition (Recommended): Gently blot the surface with a moist cotton pellet, leaving a visibly glistening surface without pooled water.

• Adhesive Application:

  • Apply Scotchprep Dentin Primer to the prepared dentin surface with a brush for 60 seconds.

  • Dry the primer with compressed air for 15 seconds.

  • Apply a controlled thickness of Scotchbond 2 adhesive.

  • Light-cure the adhesive for 30 seconds.

• Composite Application and Curing:

  • Place a composite resin cylinder (e.g., Silux) onto the cured adhesive using a mold.

  • Light-cure the composite material according to the manufacturer's instructions.

• Storage and Testing:

  • Store the bonded specimens in distilled water at 37°C for 24 hours.

  • Mount the specimens in a universal testing machine.

  • Apply a shear load to the base of the composite cylinder at a crosshead speed of 1 mm/min until failure.

  • Calculate the shear bond strength in megapascals (MPa) by dividing the failure load by the bonded surface area.

Visualizations

Caption: Logical workflow of moisture's effect on dentin bonding.

Caption: Troubleshooting workflow for bond failure with Scotchbond 2.

References

• 1. media.dentalcompare.com [media.dentalcompare.com]
• 2. jcdr.net [jcdr.net]
• 3. Microshear Bond Strength of Scotchbond Universal Adhesive to Primary and Permanent Dentin: A Six-Month in Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dentin Etching for Scotchbond 2 Application

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing "Scotchbond 2" dental adhesive in their experiments. The following information is curated to address specific issues that may be encountered during the dentin etching process.

Disclaimer: "Scotchbond 2" is an older generation dental adhesive. While specific manufacturer's instructions and recent research data for this particular product are limited, the following guidance is based on established principles of dentin bonding and data from related 3M adhesive systems. The standard recommended dentin etching time with phosphoric acid for many 3M adhesive systems is 15 seconds.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the recommended dentin etching time for Scotchbond 2 application?

Q2: What is the potential impact of under-etching the dentin?

Under-etching (an etching time significantly less than 15 seconds) may not adequately remove the smear layer or demineralize the underlying dentin. This can result in a compromised hybrid layer and reduced bond strength. Studies on universal adhesives have shown that significantly reduced etching times can lead to a decrease in bond strength.[4]

Q3: What are the consequences of over-etching the dentin?

Over-etching (an etching time significantly longer than 15 seconds) can lead to an excessively deep demineralized zone. The adhesive resin may not be able to fully penetrate this deep, porous network, leaving a zone of unsupported collagen fibrils at the base of the hybrid layer. This can lead to a weaker bond and potential degradation over time. However, some studies on universal adhesives have indicated that over-etching up to 60 seconds may not significantly impact immediate bond strength, provided the adhesive is applied for a sufficient duration.[4]

Q4: Can the etching time be modified for different dentin conditions (e.g., sclerotic dentin)?

Sclerotic dentin is more mineralized and may be more resistant to acid etching. While some research suggests that longer etching times might be beneficial for sclerotic dentin, there is no consensus. For experimental consistency, it is advisable to adhere to a standardized etching time and note any variations in dentin condition.

Q5: How critical is the rinsing step after etching?

The rinsing step is critical. It is essential to thoroughly rinse the etched surface for at least 15 seconds to remove the phosphoric acid gel and the dissolved mineral content.[2] Inadequate rinsing can interfere with the adhesion process.

Q6: What is the ideal moisture level of the dentin surface before applying Scotchbond 2?

After rinsing, the dentin surface should be left moist but not overly wet. This is often described as a "glistening" appearance. Over-drying the dentin can cause the collagen fibril network to collapse, preventing proper infiltration of the adhesive resin. Conversely, excessive moisture can interfere with the chemical bonding of the adhesive. Modern universal adhesives are designed to be more tolerant of variations in moisture levels.[5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low Bond Strength	Inadequate etching time.	Ensure a consistent etching time of 15 seconds.
Over-etching of dentin.	Avoid extending the etching time beyond the recommended 15 seconds unless your experimental protocol specifies otherwise.
Improper rinsing of etchant.	Rinse the etched surface thoroughly with water for at least 15 seconds.[2]
Contamination of the etched surface.	After etching and rinsing, do not allow saliva or other contaminants to contact the surface. If contamination occurs, re-etch for 5 seconds and rinse thoroughly.[2]
Incorrect moisture level of dentin.	Ensure the dentin is moist but not desiccated. The surface should have a gentle sheen.
Inconsistent Results Across Samples	Variation in etching time.	Use a timer to ensure a precise 15-second etch for every sample.
Differences in dentin substrate.	Standardize the location and type of dentin used in your experiments as much as possible.
Inconsistent application of adhesive.	Apply a uniform layer of Scotchbond 2 and ensure it is applied according to the manufacturer's instructions if available, or a standardized lab protocol.
Adhesive Layer Appears Thick or Uneven	Insufficient air thinning of the adhesive.	Gently air dry the adhesive for approximately 5 seconds to evaporate the solvent and create a thin, uniform layer.[7]
Pooling of adhesive.	Use a microbrush to evenly distribute the adhesive and remove any excess before light curing.

Quantitative Data Summary

The following tables summarize data from studies on dentin bonding with various etching times. It is important to note that this data was generated using "Scotchbond Universal" adhesive, a more recent product, but the principles may provide insight into the effects of etching time.

Table 1: Microtensile Bond Strength (µTBS) of Scotchbond Universal at Different Dentin Etching Times

Etching Time (seconds)	Mean µTBS (MPa)	Standard Deviation
3	Significantly Higher*	-
5	Higher	-
10	Similar to 15s	-
15 (Control)	Baseline	-

*Compared to self-etch mode and 15s etching. (Data adapted from a study on the effect of partial dentin demineralization on a universal adhesive system)[8]

Table 2: Effect of Over-Etching on Microtensile Bond Strength (µTBS) of Scotchbond Universal

Etching Time (seconds)	Adhesive Application Time (seconds)	Mean µTBS (MPa)	Standard Deviation
7.5	10	1.51	1.27
15 (Control)	20	15.14	5.46
30	20	-	-
60	20	-	-
120	20	-	-

(Data adapted from a study on the effect of over-etching and prolonged application time of a universal adhesive)[4]

Experimental Protocols

Protocol 1: Standardized Dentin Etching and Bonding Procedure

• Specimen Preparation: Prepare a flat dentin surface by grinding with 600-grit silicon carbide paper under water cooling.

• Cleaning: Clean the dentin surface with a pumice-water slurry, then rinse thoroughly with water.

• Isolation: Ensure a dry operating field, preferably using a rubber dam or other isolation techniques.

• Etching: Apply a 35-37% phosphoric acid etchant to the dentin surface for precisely 15 seconds. Use a timer for accuracy.

• Rinsing: Thoroughly rinse the etched surface with a water spray for 15 seconds.

• Drying: Gently air dry the surface with oil-free air, leaving the dentin visibly moist (glistening). Avoid desiccation.

• Adhesive Application: Apply "Scotchbond 2" adhesive according to your standardized laboratory protocol. For universal adhesives, a 20-second active application is often recommended.[6][7]

• Air Thinning: Gently air thin the adhesive layer for approximately 5 seconds to evaporate the solvent.[7]

• Light Curing: Light cure the adhesive for the time specified by the curing light manufacturer, typically 10-20 seconds.

Visualizations

Caption: Standardized experimental workflow for dentin etching and adhesive application.

Caption: Troubleshooting flowchart for addressing low bond strength issues.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. media.dentalcompare.com [media.dentalcompare.com]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. Effect of Over-Etching and Prolonged Application Time of a Universal Adhesive on Dentin Bond Strength - PMC [pmc.ncbi.nlm.nih.gov]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. henryschein.com [henryschein.com]
• 7. henryschein.com [henryschein.com]
• 8. Selective Etching Improves Dentin Bonding Efficacy of a Universal Adhesive IADR Abstract Archives [iadr.abstractarchives.com]

impact of adhesive thickness on "Scotchbond 2" shear bond strength

Technical Support Center: Scotchbond 2 Adhesive

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the impact of adhesive thickness on the shear bond strength of "Scotchbond 2."

Troubleshooting Guide

Issue: Inconsistent or Lower-Than-Expected Shear Bond Strength Results

Potential Cause	Troubleshooting Steps
Excessive Adhesive Thickness	An adhesive layer that is too thick (e.g., approaching 1000 µm) can lead to a significant reduction in shear bond strength due to factors like incomplete solvent evaporation and internal stress development.[1][2] Ensure a uniform and appropriately thin adhesive layer is applied.
Inadequate Solvent Evaporation	Residual solvent in the adhesive layer can compromise its physical properties and bond strength. Ensure the adhesive is thoroughly and gently air-dried according to the manufacturer's instructions to evaporate the solvent before light-curing.
Variable Adhesive Thickness	Inconsistent application pressure or technique can result in pooling or uneven adhesive layers across the bonded surface, leading to variable and unpredictable bond strengths. Strive for a uniform, glistening surface after application.
Substrate Contamination	Contamination of the dentin or enamel surface with saliva, blood, or other substances after etching and priming will adversely affect bond strength. Maintain a clean and isolated operating field.
Improper Curing	Insufficient light-curing time or intensity can result in an incompletely polymerized adhesive layer, which will have inferior mechanical properties. Ensure the curing light is functioning correctly and the recommended curing time is observed.
Dentin Wetness	The bond strength of Scotchbond 2 can be sensitive to the degree of dentin wetness.[3][4] Overly wet or overly dry dentin can both negatively impact bond formation. Aim for a visibly moist but not saturated dentin surface.

Frequently Asked Questions (FAQs)

Q1: What is the optimal adhesive thickness for Scotchbond 2 to achieve maximum shear bond strength?

A1: Research indicates that for Scotchbond 2, adhesive thicknesses ranging from 50 µm to 500 µm do not show a statistically significant difference in shear bond strength to dentin.[1][2] However, a thickness of 1000 µm (1 mm) has been shown to cause a significant decrease in bond strength.[1][2] Therefore, applying a thin, uniform layer is recommended.

Q2: Why does a very thick layer of Scotchbond 2 lead to lower shear bond strength?

A2: An excessively thick adhesive layer can result in lower shear bond strength due to several factors, including increased polymerization stress, a higher likelihood of incorporating voids or defects, and potentially incomplete solvent evaporation from the deeper portions of the adhesive layer.

Q3: How can I control the thickness of the Scotchbond 2 adhesive layer during my experiment?

A3: To control the adhesive thickness, apply a single, uniform coat with a microbrush. Gently thin the adhesive with a stream of oil-free air to ensure an even distribution and to evaporate the solvent. Avoid pooling of the adhesive.

Q4: Does the type of substrate (e.g., superficial vs. deep dentin) interact with the effect of adhesive thickness?

A4: While the primary study on adhesive thickness did not differentiate between dentin depths, other research has shown that bond strengths can be lower in deep dentin compared to superficial dentin.[5] It is plausible that the negative effects of a thick adhesive layer could be more pronounced in the already compromised bonding environment of deep dentin.

Q5: What are other critical factors, besides adhesive thickness, that can influence the shear bond strength of Scotchbond 2?

A5: Several factors can significantly impact shear bond strength, including proper application of the dentin primer, the wetness of the dentin surface, adequate light-curing, and the type and condition of the dentin substrate.[3][6]

Quantitative Data Summary

The following table summarizes the mean shear bond strength of Scotchbond 2/Silux to dentin at various adhesive thicknesses, as reported in the literature.

Group	Adhesive Thickness (µm)	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)
A	50	8.8	3.5
B	100	7.9	2.7
C	250	6.8	2.5
D	500	8.1	4.2
E	1000	5.3	2.4

Data sourced from a study by Wendt SL Jr, McInnes-Ledoux PM, Ledoux WR, Weinberg R. (1989).[1][2]

Experimental Protocol: Shear Bond Strength Testing

This protocol is based on the methodology described in the study "Effect of adhesive thickness on the shear bond strength of Scotchbond 2/Silux to dentin."[1][2]

1. Tooth Preparation:

• Seventy-five extracted human permanent molars are used.
• The teeth are embedded in cold-cure acrylic within brass cups.
• The occlusal surface of each tooth is ground wet on 180-grit followed by 600-grit silicon carbide paper to expose a flat dentin surface.

2. Adhesive Application:

• The prepared dentin surface is dried.
• Scotchprep Dentin Primer is applied to the dentin surface with a brush for 60 seconds.
• The primer is then dried with compressed air for 15 seconds.
• The tooth is mounted in a specialized device holding a split Teflon mold with a circular hole (3.5 mm in diameter).
• A specific volume of Scotchbond 2 adhesive is pipetted into the mold to achieve the desired thickness (e.g., 0.5 µL for 50 µm).
• The adhesive is light-cured for 30 seconds.

3. Composite Placement:

• Three increments of Silux composite resin are transferred to the Teflon mold.
• Each increment is firmly compressed and then light-cured for 30 seconds.

4. Specimen Storage:

• The test specimens are disassembled from the mold 15 minutes after the final cure.
• The specimens are stored in distilled water at 37°C for 24 hours.

5. Shear Bond Strength Testing:

• A shear load is applied to the base of the composite cylinder using a knife-edge rod in a universal testing machine (e.g., Instron).
• The load is applied at a constant crosshead speed until failure occurs.
• The shear bond strength is calculated in Megapascals (MPa) by dividing the failure load by the bonded surface area.

6. Statistical Analysis:

• The collected data is analyzed using ANOVA and a multiple range test (e.g., Duncan's) to determine statistical significance between the different thickness groups.

Visualizations

Caption: Experimental workflow for shear bond strength testing.

Caption: Impact of adhesive thickness on shear bond strength.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of adhesive thickness on the shear bond strength of Scotchbond 2/Silux to dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dentin wetness, permeability and thickness and bond strength of adhesive systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Factors that affect the shear bond strength of multiple component and single bottle adhesives to dentin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Postoperative Sensitivity in Clinical Studies of "Scotchbond 2"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the third-generation dental adhesive "Scotchbond 2" in clinical studies. The information is designed to address specific issues related to postoperative sensitivity that may be encountered during experiments.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating potential causes of postoperative sensitivity when using "Scotchbond 2".

Observed Issue	Potential Cause	Recommended Action
Immediate, sharp pain upon biting or temperature change after restoration.	Inadequate sealing of dentinal tubules, leading to fluid movement.	1. Review Application Protocol: Ensure strict adherence to the manufacturer's instructions for use. Pay close attention to primer application time and drying steps. 2. Verify Smear Layer Modification: The primer of Scotchbond 2 is designed to modify, not completely remove, the smear layer.[1] Ensure the dentin surface is not overly desiccated after rinsing, as this can impair primer infiltration. 3. Check for Microleakage: Evaluate restoration margins for any signs of leakage, which could indicate a compromised bond.[2]
Persistent, dull ache following the procedure.	Pulpal inflammation, potentially due to bacterial leakage or chemical irritation.	1. Assess Cavity Depth: In deep cavities, consider the use of a protective liner or base before applying the bonding agent. 2. Evaluate for Contamination: Ensure the operative field was adequately isolated to prevent contamination from saliva or blood, which can interfere with bonding.
Sensitivity localized to a specific area of the restoration.	Incomplete hybridization of the dentin in that region.	1. Ensure Uniform Application: During application, ensure the primer and adhesive are applied evenly across the entire prepared surface. 2. Avoid Pooling of Adhesive: Thin the adhesive layer with a gentle stream of air to prevent pooling, which can lead to incomplete polymerization and a weaker bond.
Higher than expected incidence of sensitivity across multiple study participants.	Systemic issue with the experimental protocol or material handling.	1. Material Storage and Handling: Verify that the "Scotchbond 2" components are being stored according to the manufacturer's recommendations and have not expired. 2. Standardize Operator Technique: If multiple operators are involved in the study, ensure that the application technique is standardized and calibrated among all users.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for "Scotchbond 2" and how does it relate to postoperative sensitivity?

A1: "Scotchbond 2" is a third-generation dentin bonding agent that utilizes a primer and an adhesive. The primer contains maleic acid and HEMA (2-hydroxyethyl methacrylate), which modifies the smear layer on the dentin surface rather than completely removing it. This is intended to reduce the risk of postoperative sensitivity by not fully opening the dentinal tubules. The adhesive resin then bonds to this modified smear layer and the underlying dentin, aiming to create a hybrid layer that seals the tubules and prevents fluid movement, a primary cause of sensitivity.

Q2: Is it necessary to etch the dentin with phosphoric acid when using "Scotchbond 2"?

A2: No, "Scotchbond 2" does not require a separate acid etching step for dentin. The primer is sufficiently acidic to condition the dentin and modify the smear layer. However, for optimal enamel bonding, etching the enamel margins with phosphoric acid is recommended.

Q3: How does the handling of the dentin surface (e.g., dryness) affect the performance of "Scotchbond 2" and sensitivity?

A3: The moisture level of the dentin surface is critical. After rinsing the preparation, the dentin should be left moist but not wet. Over-drying the dentin can cause the collagen fibers in the dentin matrix to collapse, which can prevent the primer from effectively infiltrating and creating a proper hybrid layer. This incomplete seal can lead to postoperative sensitivity.

Q4: What role does the thickness of the adhesive layer play in postoperative sensitivity?

A4: Applying a uniform, thin layer of the adhesive is important. A thick, pooled layer of adhesive may not cure completely, leading to a weaker bond at the interface and the potential for microleakage and subsequent sensitivity. A gentle stream of air should be used to thin the adhesive before light-curing.

Q5: Have clinical studies reported on the incidence of postoperative sensitivity with "Scotchbond 2"?

Data Presentation

The following table summarizes the clinical performance of "Scotchbond 2" in comparison to other adhesive systems from a notable clinical trial. Note that specific data on postoperative sensitivity was not detailed in a quantitative format in the primary source. The retention rate is a key indicator of the overall success of the adhesive system, which indirectly relates to the prevention of sensitivity caused by bond failure.

Table 1: Comparative Clinical Retention Rates of Dentin Adhesive Systems at 3 Years

Adhesive System	Generation	Retention Rate (3 years)
Scotchbond	2nd	42%
Gluma	3rd	77%
Clearfil New Bond	3rd	60%
Scotchbond 2	3rd	82%
Tenure	3rd	82%
Tripton	3rd	71%

Source: Adapted from Van Meerbeek B, et al. J Dent Res. 1994.[1]

Experimental Protocols

Below is a detailed methodology for a representative clinical experiment evaluating the performance of "Scotchbond 2," based on the procedures described in the Van Meerbeek et al. (1994) study.

Objective: To evaluate the clinical performance of "Scotchbond 2" in Class V restorations over a three-year period.

Materials:

• "Scotchbond 2" dentin adhesive system (3M Dental Products)

• Restorative composite resin (e.g., Silux, 3M Dental Products)

• Phosphoric acid etchant (for enamel margins)

• Pumice and water slurry for prophylaxis

• Rubber dam for isolation

Procedure:

• Patient Selection: Patients with at least one pair of similar-sized, non-carious cervical erosion/abrasion lesions were selected.

• Cavity Preparation:

  • No mechanical preparation was performed unless existing restorations were being replaced.

  • The tooth surface was cleaned with a pumice-water slurry, rinsed thoroughly, and dried.

  • A rubber dam was placed for isolation.

• Enamel Etching: The enamel margins of the lesion were beveled and etched with 37% phosphoric acid for 15 seconds, rinsed for 15 seconds, and gently air-dried.

• "Scotchbond 2" Application:

  • Primer Application: A thin layer of Scotchbond 2 Primer was applied to the entire dentin surface with a brush and left in place for 60 seconds. The surface was then dried with a gentle stream of air for 5 seconds.

  • Adhesive Application: A thin layer of Scotchbond 2 Adhesive was applied to the primed dentin and etched enamel.

  • Light Curing: The adhesive was light-cured for 20 seconds.

• Restoration Placement: The restorative composite was placed in increments, with each increment being light-cured according to the manufacturer's instructions.

• Finishing and Polishing: The restoration was finished and polished using standard techniques.

• Evaluation:

  • Restorations were evaluated at baseline, 6 months, 1 year, 2 years, and 3 years.

  • Clinical criteria for evaluation included: retention, marginal integrity, marginal discoloration, anatomic form, secondary caries, and postoperative sensitivity.

  • Postoperative sensitivity was assessed by patient interview and by controlled air stimulus from a dental syringe.

Mandatory Visualization

Caption: Application workflow for "Scotchbond 2" in a clinical setting.

Caption: Troubleshooting logic for postoperative sensitivity with "Scotchbond 2".

References

• 1. researchgate.net [researchgate.net]
• 2. Two-year clinical trial of a universal adhesive in total-etch and self-etch mode in non-carious cervical lesions - PMC [pmc.ncbi.nlm.nih.gov]

effect of different operators on "Scotchbond 2" bond strength outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing "Scotchbond 2" dental adhesive. The focus is on mitigating operator-dependent variability to achieve consistent and reliable bond strength outcomes in experimental settings.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the application of Scotchbond 2 that can lead to inconsistent bond strength results.

Q1: We are observing significant variability in shear bond strength values between different researchers in our lab. What are the most likely operator-dependent causes?

A1: Variability in bond strength when using Scotchbond 2, a second-generation etch-and-rinse adhesive, is frequently linked to operator technique. The most critical steps influenced by the operator include:

• Dentin Moisture Control: After etching and rinsing, the dentin surface must be left moist but not overly wet. Over-drying can cause the collagen fiber network to collapse, preventing proper infiltration of the primer and adhesive. Conversely, excess water can dilute the adhesive components and interfere with polymerization. The ideal surface should have a glistening, hydrated appearance.[1]

• Adhesive Layer Thickness: The thickness of the adhesive layer can impact bond strength. While a certain thickness is necessary, an excessively thick layer may lead to incomplete solvent evaporation and a weaker bond.[2] One study found that an adhesive thickness of 1000 microns resulted in a significant reduction in shear bond strength.[3]

• Application Technique: The primer should be applied with a brushing motion for the recommended time (e.g., 60 seconds) to ensure it penetrates the etched dentin.[3] Inconsistent application time or pressure can lead to variable results.

• Curing: Inadequate light curing, due to incorrect light positioning, insufficient curing time, or a weak curing light source, will result in incomplete polymerization of the adhesive, leading to a weaker bond.

Q2: What is the correct appearance of the dentin surface before applying the Scotchbond 2 primer?

A2: After acid etching and thorough rinsing, the dentin surface should be gently air-dried, but not desiccated. The goal is to achieve a "moist bonding" surface.[1] This surface should appear glistening or shiny, indicating the presence of moisture within the collagen network, but there should be no pooling of water.[1] This is a critical step, as the performance of acetone-based systems, in particular, is sensitive to the dentin surface being neither too moist nor too dry.[1]

Q3: Can the depth of the dentin affect the bond strength of Scotchbond 2?

A3: Yes, studies have shown that the depth of the dentin significantly affects bond strength. Deeper dentin generally yields lower bond strengths compared to superficial and middle dentin.[2][4] This is attributed to differences in dentin structure, such as larger and more numerous dentinal tubules in deeper areas. One study reported that Scotchbond 2/Silux shear bond strengths were significantly higher (6-8 MPa) in superficial and middle cuspid dentin compared to deep dentin.[4]

Q4: We are experiencing premature debonding of our specimens. What are the potential procedural errors?

A4: Premature debonding is a clear indicator of a failed bond. Besides the factors mentioned in Q1, consider the following:

• Contamination: The etched and primed dentin surface is highly susceptible to contamination. Saliva, blood, or oils can interfere with the adhesive's ability to wet the surface and form a proper hybrid layer. Ensure adequate isolation during the bonding procedure.

• Inadequate Etching: Ensure the etchant is applied for the manufacturer's recommended time and is thoroughly rinsed off. An incomplete etch will not create the microporosities necessary for micromechanical interlocking.

• Improper Material Handling: Ensure the adhesive has not expired and has been stored according to the manufacturer's instructions.

Quantitative Data on Scotchbond 2 Bond Strength

The following table summarizes shear bond strength (SBS) data for Scotchbond 2 from various in-vitro studies. Note that direct comparisons between studies are challenging due to differences in methodologies, substrates, and testing equipment.

Study Substrate	Adhesive System	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Key Variable
Human Dentin	Scotchbond 2 / Silux	8.8	3.5	Adhesive Thickness (50 µm)
Human Dentin	Scotchbond 2 / Silux	7.9	2.7	Adhesive Thickness (100 µm)
Human Dentin	Scotchbond 2 / Silux	6.8	2.5	Adhesive Thickness (250 µm)
Human Dentin	Scotchbond 2 / Silux	8.1	4.2	Adhesive Thickness (500 µm)
Human Dentin	Scotchbond 2 / Silux	5.3	2.4	Adhesive Thickness (1000 µm)
Dog Cuspid Dentin (Superficial/Middle)	Scotchbond 2 / Silux	6-8	N/A	Dentin Depth
Dog Molar Dentin	Scotchbond 2 / Silux	~3	N/A	Tooth Type/Dentin Depth

Data adapted from studies by Retief et al. (1989) and Tjan et al. (1991).[3][4]

Experimental Protocols

Below are summarized methodologies from studies investigating the bond strength of Scotchbond 2.

Protocol 1: Effect of Adhesive Thickness on Shear Bond Strength

• Specimen Preparation: Extracted human permanent molars were used. The occlusal surfaces were ground wet on 180-grit followed by 600-grit Silicon Carbide (SiC) paper to expose dentin.[3]

• Adhesive Application:

  • Scotchprep Dentin Primer was applied to the dried dentin surface with a brush for 60 seconds.[3]

  • The primed surface was dried with compressed air for 15 seconds.[3]

  • A specific volume of Scotchbond 2 (ranging from 0.5 µL to 10 µL) was applied to a Teflon mold placed on the dentin surface.[3]

  • The adhesive was light-cured for 30 seconds.[3]

• Composite Placement: Silux composite was placed in three increments, with each increment being cured for 30 seconds.[3]

• Storage and Testing: Specimens were stored in distilled water at 37°C for 24 hours before shear bond strength testing was performed using an Instron machine.[3]

Protocol 2: In Vivo Shear Bond Strength Evaluation

• Specimen Preparation: In vivo bonding was performed on dog canine and molar enamel and dentin at varying depths (superficial, middle, deep).[4]

• Adhesive Application: Scotchbond 2 was applied to the prepared tooth surfaces. (Specific application details are not fully described in the abstract).

• Bond Strength Testing: Shear bond strengths were measured and compared across different tooth types and dentin depths.[4]

Visual Guides

The following diagrams illustrate the recommended workflow for applying Scotchbond 2 and a troubleshooting flowchart for addressing bond strength issues.

Caption: Recommended workflow for the application of Scotchbond 2 adhesive.

Caption: Troubleshooting flowchart for diagnosing bond strength issues.

References

• 1. aapd.org [aapd.org]
• 2. researchgate.net [researchgate.net]
• 3. Effect of adhesive thickness on the shear bond strength of Scotchbond 2/Silux to dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Scotchbond 2 and Other Third-Generation Dental Adhesives' Bond Strength

In the realm of restorative dentistry, the longevity and success of composite resin restorations are critically dependent on the efficacy of the dental adhesive used. The third generation of dental adhesives, introduced in the late 1980s, represented a significant advancement in achieving a durable bond to both enamel and dentin. This guide provides a detailed comparison of the bond strength of a prominent third-generation adhesive, Scotchbond 2 (3M), with its contemporaries, supported by experimental data from in-vitro studies. This objective analysis is intended for researchers, scientists, and dental professionals engaged in the evaluation and development of dental materials.

Quantitative Bond Strength Comparison

The following table summarizes the shear and tensile bond strength data for Scotchbond 2 and other third-generation dental adhesives as reported in key research studies. These values provide a quantitative measure of the adhesive performance on different dental substrates.

Adhesive System	Substrate	Bond Strength (MPa)	Standard Deviation (MPa)	Test Type	Reference
Scotchbond 2	Enamel	10 - 11	N/A	Shear	[1]
Superficial/Middle Cuspid Dentin	6 - 8	N/A	Shear	[1]
Deep Cuspid Dentin	~3	N/A	Shear	[1]
Molar Dentin	~3	N/A	Shear	[1]
Scotchbond	Enamel	10 - 11	N/A	Shear	[1]
Superficial/Middle Dentin	3	N/A	Shear	[1]
Gluma	Dentin	Variable	N/A	Tensile	[2]
Tenure	Dentin	Variable	N/A	Tensile	[2]

Note: "N/A" indicates that the standard deviation was not provided in the cited abstract. The bond strength for Gluma and Tenure was noted to be variable depending on the testing methodology and storage conditions.

Experimental Protocols

The bond strength of dental adhesives is typically evaluated through standardized in-vitro testing methodologies. The following is a generalized protocol for shear bond strength testing, based on common practices in the field and information gleaned from various studies.

1. Tooth Preparation:

• Extracted human or animal (e.g., bovine) teeth, free of caries or defects, are selected.

• The teeth are embedded in acrylic resin, leaving the desired bonding surface (enamel or dentin) exposed.

• The exposed surface is ground flat and polished using a series of silicon carbide papers of decreasing grit size (e.g., 180, 220, 400, 600-grit) under water cooling to create a standardized smear layer.

2. Adhesive Application:

• The prepared tooth surface is etched according to the manufacturer's instructions for the specific adhesive system. For third-generation adhesives, this typically involves the application of a dentin conditioner or etchant.

• The adhesive is applied to the etched and rinsed surface and light-cured for the recommended duration using a dental curing light.

3. Composite Resin Application:

• A cylindrical mold is placed on the cured adhesive surface.

• Composite resin is incrementally packed into the mold and light-cured to create a composite cylinder bonded to the tooth surface.

4. Storage and Thermocycling:

• The bonded specimens are stored in distilled water at 37°C for a specified period (e.g., 24 hours) to allow for the maturation of the bond.

• To simulate the thermal stresses experienced in the oral environment, specimens may undergo thermocycling, which involves alternating immersion in hot and cold water baths for a set number of cycles.

5. Shear Bond Strength Testing:

• The specimens are mounted in a universal testing machine.

• A shear force is applied to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 mm/min or 1 mm/min) until fracture occurs.

• The force at which the bond fails is recorded, and the shear bond strength is calculated in megapascals (MPa) by dividing the failure load by the bonded surface area.

6. Failure Mode Analysis:

• After testing, the fractured surfaces are examined under a stereomicroscope to determine the mode of failure (adhesive, cohesive in the composite, cohesive in the dentin, or mixed).

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for in-vitro shear bond strength testing of dental adhesives.

Shear Bond Strength Testing Workflow

Discussion of Findings

The available data indicates that Scotchbond 2 demonstrated a significant improvement in shear bond strength to dentin compared to the original Scotchbond, with values ranging from 6-8 MPa in superficial and middle dentin.[1] However, its performance in deep dentin and molar dentin was comparable to its predecessor.[1] The bond strength of third-generation adhesives to enamel was generally consistent and clinically acceptable, in the range of 10-11 MPa.[1]

A study comparing the tensile bond strength of Scotchbond 2 with other third-generation adhesives like Gluma and Tenure found that the results were highly dependent on the testing methodology and storage conditions, highlighting the importance of standardized protocols for accurate comparisons.[2] It is important for researchers and clinicians to consider these variables when interpreting bond strength data. The third generation of adhesives, including Scotchbond 2, represented a crucial step in the evolution of dental bonding, paving the way for the more predictable and durable adhesive systems used today.

References

• 1. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tensile bond strength of dentin adhesives: a comparison of materials and methods - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Long-Term Clinical Performance of Scotchbond 2 and Alternative Dental Adhesives

For Researchers, Scientists, and Drug Development Professionals: An in-depth analysis of the durability and clinical success of second-generation dental adhesive Scotchbond 2, benchmarked against other key players in the field. This guide provides a synthesis of long-term clinical data, detailed experimental methodologies, and visual representations of experimental workflows.

Introduction

Scotchbond 2, a second-generation dental adhesive, has been a subject of long-term clinical evaluation, providing valuable insights into the durability of early adhesive systems. This guide offers a comprehensive comparison of Scotchbond 2's clinical performance with that of other notable dental adhesives from similar and later generations, including XR Bond, Gluma, and Clearfil New Bond. The following data, extracted from long-term clinical studies, is intended to inform research and development in the field of dental restorative materials.

Quantitative Clinical Performance Data

The clinical performance of dental adhesives is primarily evaluated based on restoration survival (retention rate), marginal integrity (including discoloration and adaptation), and the incidence of post-operative sensitivity and secondary caries. The following tables summarize the long-term clinical performance of Scotchbond 2 and its alternatives based on available data from key clinical trials.

Adhesive System	Composite Resin	Study Duration	Restoration Type	Annual Failure Rate (%)	Primary Reason for Failure	Reference
Scotchbond 2	P-50	22 years	Posterior	1.5	Not specified	[1]
XR Bond	Herculite XR	22 years	Posterior	2.2	Not specified	[1]
Scotchbond 2 / XR Bond	P-50 / Herculite XR	17 years	Posterior	Approx. 2.0 (overall)	Fracture of composite	[2]

Table 1: Long-Term Performance of Scotchbond 2 and XR Bond in Posterior Restorations. This table presents the annual failure rates of posterior composite restorations bonded with Scotchbond 2 and XR Bond over extensive follow-up periods.

Adhesive System	Study Duration	Restoration Type	Retention Rate (%)	Marginal Discoloration	Reference
Scotchbond (predecessor to Scotchbond 2)	3 years	Class V	70 (with Silux)	Significant increase over 3 years
Scotchbond MP (successor to Scotchbond 2)	2 years	Class V	73	Slight, clinically insignificant
ART Bond	2 years	Class V	95	Slight, clinically insignificant

Table 2: Clinical Performance of Scotchbond and Successor/Alternative in Class V Restorations. This table highlights the retention rates and marginal discoloration of restorations placed in non-carious cervical lesions (Class V), a common testing ground for adhesive effectiveness.

Experimental Protocols

Understanding the methodologies behind the clinical data is crucial for its interpretation. The following are detailed protocols from key studies cited in this guide.

22-Year Clinical Evaluation of P-50 and Herculite XR Restorations

• Objective: To retrospectively evaluate the long-term clinical performance of two posterior composite resins, P-50 (bonded with Scotchbond 2) and Herculite XR (bonded with XR Bond).

• Study Design: A retrospective longitudinal study of restorations placed in a single private practice.

• Patient Selection: Patients with at least two posterior composite restorations placed between 1986 and 1990 who were still attending regular check-ups were included.

• Restorative Procedure:

  • Rubber dam isolation was used for all restorations.

  • Cavity preparations were performed according to the principles of GV Black.

  • A calcium hydroxide liner was placed in deep areas of the preparation.

  • The enamel margins were beveled.

  • For P-50 restorations, Scotchbond 2 adhesive was applied according to the manufacturer's instructions.

  • For Herculite XR restorations, XR Bond adhesive was applied according to the manufacturer's instructions.

  • The composite resins were placed in increments of no more than 2 mm and light-cured for 40 seconds per increment.

  • Finishing and polishing were performed using diamond burs and polishing discs.

• Evaluation:

  • Two calibrated examiners evaluated the restorations at follow-up visits using modified USPHS (United States Public Health Service) criteria.

  • The criteria assessed included:

    • Retention: Complete loss of the restoration.

    • Marginal Adaptation: Presence of a visible gap or crevice at the restoration margin.

    • Marginal Discoloration: Staining at the restoration margin.

    • Anatomic Form: Wear or fracture of the restorative material.

    • Secondary Caries: Presence of caries at the restoration margin.

• Data Analysis: Survival rates were calculated using Kaplan-Meier statistical analysis.

Clinical Evaluation of Adhesives in Class V Restorations

• Objective: To evaluate the clinical performance of different dentin bonding agents in non-carious Class V lesions.

• Study Design: A prospective clinical trial.

• Patient Selection: Patients with at least three non-carious cervical lesions requiring restoration were included.

• Restorative Procedure:

  • No local anesthesia was used unless requested by the patient.

  • The lesions were cleaned with a slurry of pumice and water.

  • No mechanical preparation (undercuts) was performed.

  • The adhesive systems (e.g., Scotchbond, Scotchbond MP, ART Bond) were applied strictly following the manufacturer's instructions. For Scotchbond 2, this typically involved the application of a dentin primer followed by the adhesive resin.

  • A microfilled composite resin was placed in one or two increments, depending on the size of the lesion, and light-cured.

  • The restorations were finished and polished immediately after placement.

• Evaluation:

  • Restorations were evaluated at baseline, 6 months, 1 year, 2 years, and 3 years by two independent examiners using modified USPHS criteria.

  • The primary outcome was the retention of the restoration. Other parameters evaluated included marginal discoloration, marginal adaptation, and post-operative sensitivity.

• Data Analysis: Retention rates were calculated as the percentage of restorations remaining at each recall interval.

Mandatory Visualizations

To further elucidate the experimental processes and logical relationships in adhesive dentistry, the following diagrams have been generated using the DOT language.

Caption: Workflow for the placement and evaluation of posterior composite restorations.

Caption: Evolutionary pathway of dental adhesive systems by generation.

Discussion and Conclusion

The long-term clinical data on Scotchbond 2 and its contemporaries provide a valuable historical perspective on the evolution of dental adhesives. While Scotchbond 2 demonstrated acceptable long-term performance in posterior restorations, particularly when compared to other materials of its era, the data also highlights the advancements made in subsequent generations of adhesives.

Key observations from the comparative data include:

• Improved Retention Over Time: Later generation adhesives, such as ART Bond, showed significantly higher retention rates in Class V restorations compared to the original Scotchbond. This indicates a progression in the ability of adhesives to form a durable bond with tooth structure.

• Marginal Integrity Challenges: Marginal discoloration was a notable issue with earlier adhesives like Scotchbond, suggesting that achieving a perfect and lasting seal at the restoration margin was a significant challenge.

• Influence of Composite Material: The 22-year study suggests that the properties of the composite resin used in conjunction with the adhesive also play a crucial role in the overall longevity of the restoration.

For researchers and developers, these findings underscore the importance of focusing on long-term marginal seal and the interaction between the adhesive and the restorative material. The evolution from second-generation systems like Scotchbond 2 to modern universal adhesives demonstrates a clear trajectory towards simplified application, improved bond strengths, and enhanced clinical durability. Future research should continue to build upon these foundations, with a focus on developing materials that can withstand the complex and dynamic oral environment for even longer durations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Meta-Analytical Comparison of Scotchbond 2 Bond Strength in Dentistry

A comprehensive review of in-vitro studies evaluating the shear bond strength of Scotchbond 2, a second-generation dentin bonding agent, reveals a varied performance landscape when compared to its contemporaries and successors. This guide synthesizes quantitative data from multiple studies to provide researchers, scientists, and drug development professionals with a consolidated overview of its bonding efficacy to dentin.

Scotchbond 2, a prominent dental adhesive of its time, demonstrated a wide range of shear bond strengths in various in-vitro investigations. Its performance was often evaluated against other prevailing systems such as Gluma and Tenure, as well as its direct successor, Scotchbond Multi-Purpose. The collected data, primarily from studies conducted in the early 1990s, indicates that while Scotchbond 2 offered an improvement over first-generation adhesives, its bond strength was often surpassed by newer formulations.

Comparative Analysis of Shear Bond Strength

The following table summarizes the shear bond strength of Scotchbond 2 and its alternatives as reported in several key in-vitro studies. It is important to note the variability in experimental protocols across these studies, which can influence the reported bond strength values.

Adhesive Agent	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Substrate	Key Findings & Citations
Scotchbond 2	4.9	3.0	Human Dentin	Control group for comparison.[1]
Scotchbond Multi-Purpose	15.9	6.5	Human Dentin	Significantly higher bond strength than Scotchbond 2.[1]
XR Bond	17.1	5.1	Human Dentin	Significantly higher bond strength than Scotchbond 2.[1]
Syntac	13.5	8.6	Human Dentin	Significantly higher bond strength than Scotchbond 2.[1]
All-Bond 2	6.2	4.1	Human Dentin	No significant difference from Scotchbond 2.[1]
Denthesive	3.4	1.7	Human Dentin	No significant difference from Scotchbond 2.[1]
Scotchbond 2	< 8	N/A	Dentin	Lower bond strength compared to Amalgambond and All-Bond.
Scotchbond 2	6-8	N/A	Dog Canine Dentin (in vivo)	Higher than original Scotchbond in superficial and middle dentin.[2]
Scotchbond 2	12.3	4.4	Permanent Dentin	Strongest bond to dentin compared to Tenure and Gluma.[1]
Tenure	6.9	3.3	Permanent Dentin	Lower bond strength than Scotchbond 2.[1]
Gluma	3.3	1.7	Permanent Dentin	Lower bond strength than Scotchbond 2.[1]

Detailed Experimental Protocols

The methodologies employed in the cited studies, while all aiming to determine shear bond strength, had notable variations. A generalized workflow for these experiments is outlined below, followed by specific details from the referenced literature where available.

General Experimental Workflow for Shear Bond Strength Testing

Caption: Generalized workflow for in-vitro shear bond strength testing of dental adhesives.

Specific Methodological Details from Cited Studies:

• Study 1 (Comparison with Multiple Adhesives) [1]

  • Substrate: Dentine specimens from 225 extracted human permanent molar teeth.

  • Design: Matched-pair design with Scotchbond 2 as the control.

  • Testing: Shear bond strength testing was conducted 24 hours after specimen completion. Statistical analysis involved matched-pair t-tests and analysis of variance (ANOVA).

• Study 2 (In-vivo Dog Study) [2]

  • Substrate: Canine and molar enamel and dentin in dogs.

  • Comparison: Shear bond strengths of Scotchbond, HEMA/Scotchbond, and Scotchbond 2 were measured. Dentin bond strengths were compared in superficial, middle, and deep dentin.

• Study 3 (Comparison with Tenure and Gluma) [1]

  • Substrate: Permanent and deciduous dentin from extracted teeth.

  • Testing: In-vitro shear bond strengths of Scotchbond 2, Tenure, and Gluma were tested.

• Study on Adhesive Thickness

  • Substrate: Seventy-five extracted human permanent molars.

  • Surface Preparation: Occlusal surfaces were ground wet on 180 followed by 600 grit SiC paper to expose dentin.

  • Bonding Protocol: Scotchprep Dentin Primer was applied for 60 seconds and dried. Varying thicknesses of Scotchbond 2 were applied and cured for 30 seconds. Silux composite was applied in three increments and cured.

  • Storage: Specimens were stored in distilled water at 37°C for 24 hours.

  • Testing: A shear load was applied using a knife-edge rod in an Instron machine.

Logical Framework for Adhesive Bond Strength Evaluation

The evaluation of a dental adhesive's bond strength is a multi-faceted process that involves careful consideration of various experimental factors. The following diagram illustrates the logical relationships between key variables and the final bond strength outcome.

Caption: Factors influencing the measured bond strength of dental adhesives in in-vitro testing.

References

• 1. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Shear bond strength of universal adhesives to human enamel and dentin - PubMed [pubmed.ncbi.nlm.nih.gov]

Shear Bond Strength: A Comparative Analysis of Scotchbond 2 and Newer Universal Adhesives

A critical evaluation of dental adhesives reveals that while newer universal adhesives offer simplified clinical application, the established performance of predecessors like Scotchbond 2 (now commercially available as Adper™ Single Bond 2) remains a benchmark. In-vitro studies demonstrate that Adper™ Single Bond 2, a total-etch adhesive, exhibits a high shear bond strength, often surpassing that of some universal adhesives, particularly under specific conditions.

A comparative study evaluating the shear bond strength of three dental adhesives found that Adper™ Single Bond 2, when used with wet bonding, demonstrated the highest shear bond strength to dentin compared to Single Bond Universal™ in both wet and dry bonding (self-etch) modes, and Adper™ Easy Bond (a self-etch adhesive) in dry bonding.[1][2] The mean shear bond strength for Adper™ Single Bond 2 was significantly higher than the other groups tested.[1][2]

Another study analyzing four different adhesive systems on primary dentin also included 3M-Adper Single Bond 2. While in this particular study Clearfil SE, a two-step self-etch adhesive, showed the highest shear bond strength, Adper Single Bond 2 still demonstrated considerable bond strength.[3]

The performance of universal adhesives, while versatile, can be influenced by the etching technique employed. Some research suggests that an etching step prior to the application of universal adhesives can improve their penetration pattern into dentin, although this may not always translate to a statistically significant increase in mean shear bond strength.[4][5] The composition of universal adhesives also plays a significant role in their bonding effectiveness, with variations observed between different commercially available products.[6] For instance, some studies have shown that HEMA-free universal adhesives can provide high bond strength.[6][7]

It is important to note that in-vivo studies on dog teeth have shown that the shear bond strength of Scotchbond 2 can be influenced by the dentin depth, with lower bond strengths observed in deeper dentin.[8] This highlights the complexity of translating in-vitro findings to clinical outcomes.

Comparative Shear Bond Strength Data

Adhesive System	Substrate	Application Mode	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
Adper™ Single Bond 2	Dentin	Total-Etch (Wet Bonding)	21.49	1.88
Single Bond Universal™	Dentin	Total-Etch (Wet Bonding)	18.23	2.11
Single Bond Universal™	Dentin	Self-Etch (Dry Bonding)	16.28	2.08
Adper™ Easy Bond	Dentin	Self-Etch (Dry Bonding)	14.17	1.95
3M-Adper Single Bond 2	Primary Dentin	Not Specified	44.76	32.49
Clearfil SE	Primary Dentin	Self-Etch	92.87	48.63
Go Bond SDI	Primary Dentin	Self-Etch	18.55	14.08
G‐Premio Bond	Primary Dentin	Self-Etch	22.65	7.74

Note: Data is compiled from multiple studies and direct comparison should be made with caution due to variations in experimental protocols.[1][3]

Experimental Protocols

The following outlines a general experimental methodology for in-vitro shear bond strength testing as described in the referenced studies.

Sample Preparation:

Extracted human or animal (e.g., bovine) teeth, typically molars, are used.[1][9] The teeth are cleaned of any debris and stored in a solution to maintain hydration. To expose a flat dentin or enamel surface, the occlusal surface of the crown is sectioned perpendicular to the long axis of the tooth using a diamond disc under water cooling.[1] The exposed surface is then typically polished with silicon carbide paper (e.g., 600-grit) for a standardized smear layer.[1] The prepared teeth are then embedded in acrylic resin for mounting in a testing machine.

Bonding Procedure:

The prepared tooth surfaces are randomly divided into experimental groups based on the adhesive system and application mode being tested (e.g., total-etch, self-etch, wet or dry bonding).[1] The respective adhesive is applied according to the manufacturer's instructions. For total-etch groups, this involves etching the tooth surface with phosphoric acid, followed by rinsing and either leaving the surface moist (wet bonding) or gently drying it. For self-etch groups, the adhesive is applied directly to the prepared surface. After adhesive application and any required solvent evaporation, it is light-cured.

Composite Buildup and Shear Bond Strength Testing:

A composite resin cylinder, typically 2-3 mm in diameter and height, is built up on the bonded surface and light-cured.[1][4] The specimens are then stored, often in distilled water at 37°C, for a specified period (e.g., 24 hours) before testing. The shear bond strength is measured using a universal testing machine, where a shear force is applied to the base of the composite cylinder at a constant crosshead speed until failure occurs.[1] The force at which the bond fails is recorded and the shear bond strength is calculated in megapascals (MPa).

Experimental Workflow for Shear Bond Strength Testing

Caption: Experimental workflow for in-vitro shear bond strength testing of dental adhesives.

References

• 1. ispcd.org [ispcd.org]
• 2. [PDF] Comparative Evaluation of Shear Bond Strength of Three Dental Adhesives under Dry and Wet Bonding Conditions: An In Vitro Study | Semantic Scholar [semanticscholar.org]
• 3. Comparative Analysis of Shear Bond Strength of Four Adhesive Systems on Primary Dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Evaluation of shear Bond Strength of universal Dental Adhesives -An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Comparative Evaluation of shear Bond Strength of universal Dental Adhesives -An in vitro study | Semantic Scholar [semanticscholar.org]
• 6. Shear bond strength of universal adhesives to human enamel and dentin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Shear bond strength of Scotchbond in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.solventum.com [assets.solventum.com]

Safety & Regulatory Compliance

Proper Disposal of Scotchbond 2 Dental Adhesive: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory materials is paramount for environmental protection and occupational safety. This guide provides detailed procedures for the proper disposal of Scotchbond 2 dental adhesive, a flammable and potentially hazardous material. Adherence to these protocols is essential for researchers, scientists, and drug development professionals.

Hazardous Components and Safety Profile

Scotchbond 2 contains several components that are classified as hazardous. The primary risks associated with this product include flammability, potential for serious eye damage, and skin sensitization. The key hazardous ingredients are summarized in the table below.

Ingredient	CAS Number	Percentage by Weight	Key Hazards
2-Hydroxyethyl methacrylate	868-77-9	15 - 25%	Causes serious eye damage, May cause an allergic skin reaction.[1]
(1-methylethylidene)bis[4,1-phenyleneoxy(2-hydroxy-3,1-propanediyl)] bismethacrylate (BisGMA)	1565-94-2	15 - 25%	May cause an allergic skin reaction.
Ethanol	64-17-5	10 - 15%	Flammable liquid and vapor.[2]
Decamethylene dimethacrylate	6701-13-9	5 - 15%	Not classified as hazardous, but contributes to the overall chemical mixture.
Water	7732-18-5	10 - 15%	Not hazardous.
Silane Treated Silica	122334-95-6	5 - 15%	Not classified as hazardous, but airborne particles may cause respiratory irritation.
2-Propenoic acid, 2-methyl-, reaction products with 1,10-decanediol and phosphorous oxide (P2O5)	1207736-18-2	1 - 10%	May cause skin and eye irritation.
Copolymer of Acrylic and Itaconic Acid	25948-33-8	1 - 5%	May cause skin and eye irritation.
Dimethylaminobenzoat(-4)	10287-53-3	< 2%	May cause an allergic skin reaction.
Camphorquinone	10373-78-1	< 2%	May cause skin irritation.
(Dimethylamino)ethyl methacrylate	2867-47-2	< 2%	May cause an allergic skin reaction.
Methyl ethyl ketone	78-93-3	< 0.5%	Flammable liquid and vapor, Causes serious eye irritation. EPA Hazardous Waste Number (RCRA): D035.[3]

Note: The exact percentage of some components may be withheld as a trade secret.

Step-by-Step Disposal Protocol

The proper disposal method for Scotchbond 2 depends on whether the product is cured or uncured.

1. Uncured Product:

• Incineration: The preferred method for disposing of uncured Scotchbond 2 is to incinerate it in a permitted waste incineration facility.[4] This ensures the complete destruction of hazardous components.

• Hazardous Waste Facility: Alternatively, the uncured waste product can be disposed of in a permitted hazardous waste facility.[2][5]

2. Cured or Polymerized Product:

• Landfill: If no other disposal options are available, waste product that has been completely cured or polymerized may be placed in a landfill that is properly designed for industrial waste.[3][4] Curing solidifies the material, reducing the risk of leaching into the environment.

3. Spills:

In the event of a spill, follow these steps:

• Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation.[1][3]

• Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, open flames, and hot surfaces, as the product is flammable.[1][3]

• Use Non-Sparking Tools: When cleaning up the spill, use only non-sparking tools to avoid igniting flammable vapors.[1][3]

• Absorb and Collect: Collect as much of the spilled material as possible.[1] For residue, use an absorbent material.

• Containerize: Place the collected material and absorbent in a metal container approved for transportation by the appropriate authorities.[5]

• Dispose: Dispose of the collected material as soon as possible in accordance with local, regional, national, and international regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Scotchbond 2.

Caption: Decision workflow for the proper disposal of Scotchbond 2.

Disclaimer: This information is intended as a guide. Always consult the specific Safety Data Sheet (SDS) for the product you are using and adhere to all applicable local, regional, national, and international regulations for waste disposal.

References

• 1. henryschein.co.nz [henryschein.co.nz]
• 2. henryschein.ca [henryschein.ca]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. media.dentalcompare.com [media.dentalcompare.com]

Essential Safety and Handling Guide for Scotchbond Adhesives

For laboratory professionals, including researchers and scientists in drug development, ensuring safe handling and disposal of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for handling Scotchbond™ 2 and similar dental adhesive systems, based on available Safety Data Sheets (SDS) for related 3M™ Scotchbond™ products.

Personal Protective Equipment (PPE)

When handling Scotchbond™ adhesives, a comprehensive approach to personal protection is crucial to minimize exposure to potentially hazardous components. The following PPE is recommended:

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or goggles.	Protects against splashes and vapors that can cause serious eye damage, including chemical burns and potential vision loss.[1][2]
Hand Protection	Nitrile or butyl rubber gloves.	Acrylates in the product can penetrate commonly used gloves; therefore, a "no-touch" technique is recommended. If contact occurs, immediately remove and discard the glove, and wash hands with soap and water before re-gloving.[1][3][4][5][6]
Skin Protection	Laboratory coat or other protective clothing.	Prevents skin contact and contamination of personal clothing. Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[1][3][4][5][6]
Respiratory Protection	Generally not required with adequate local exhaust ventilation.	Use in a well-ventilated area to avoid inhaling vapors.[4][5][6]

Health Hazard Summary

Scotchbond™ adhesives are classified as hazardous materials. Understanding the potential health effects is critical for safe handling.

Hazard Classification	Description	Potential Signs and Symptoms
Flammable Liquid	The product is a flammable liquid and vapor.	-
Serious Eye Damage	Can cause corrosive eye burns.[1][2]	Cloudy appearance of the cornea, chemical burns, severe pain, tearing, ulcerations, and impaired or complete loss of vision.[1][2]
Skin Sensitizer	May cause an allergic skin reaction.[1]	Redness, swelling, blistering, and itching.[1][2]
Gastrointestinal Corrosion	May cause chemical gastrointestinal burns if swallowed.[1]	Severe mouth, throat, and abdominal pain; nausea; vomiting; and diarrhea. Blood may be present in feces or vomit.[1]

Procedural Guidance: Handling and Disposal

A systematic approach to the operational and disposal plan for Scotchbond™ adhesives will ensure the safety of laboratory personnel and compliance with regulations.

Operational Plan:

• Preparation:

  • Read and understand the Safety Data Sheet (SDS) thoroughly before use.

  • Ensure a well-ventilated work area, such as a chemical fume hood.

  • Assemble all necessary PPE and have it readily available.

  • Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4]

• Handling:

  • Employ a "no-touch" technique to prevent skin contact.[1][3][4][5][6]

  • Avoid breathing vapors.

  • Do not eat, drink, or smoke in the handling area.[3][4]

  • Ground and bond containers and receiving equipment to prevent static discharge.[1]

• In Case of a Spill:

  • Evacuate the area and remove all ignition sources.[1][3][4]

  • Ventilate the area.

  • Use non-sparking tools to collect the spilled material.[1][3][4]

  • Place the collected material in a metal container approved for transportation.[1][3][5]

  • Clean the residue with detergent and water.[1][3][5]

Disposal Plan:

• Dispose of contents and containers in accordance with applicable local, regional, national, and international regulations.[1][3][4]

• For waste product that has been completely cured or polymerized, it may be placed in a landfill designed for industrial waste if no other disposal options are available.[3]

• The EPA Hazardous Waste Number (RCRA) for some Scotchbond™ products is D001 (Ignitable).[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Scotchbond™ adhesives in a laboratory setting.

Fig. 1: Safe Handling Workflow for Scotchbond Adhesives

References

• 1. henryschein.co.nz [henryschein.co.nz]
• 2. media.dentalcompare.com [media.dentalcompare.com]
• 3. multimedia.3m.com [multimedia.3m.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. chemmanagement.ehs.com [chemmanagement.ehs.com]